3-Ethyl-2-imine Meloxicam-d5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Ethyl-2-imine Meloxicam-d5: Structure, Properties, and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Ethyl-2-imine Meloxicam-d5, a deuterated and structurally modified analog of the non-steroidal anti-inflammatory drug (NSAID) Meloxicam. Given the novelty of this specific compound, this document emphasizes the foundational principles of its chemical nature, predicted physicochemical properties based on its structural modifications, and the detailed experimental protocols required for its empirical characterization. It is designed to serve as a foundational resource for researchers engaged in its synthesis, analysis, or application in drug development and metabolic studies.

Introduction: Rationale and Applications

Meloxicam is a well-established NSAID that exhibits preferential inhibition of cyclooxygenase-2 (COX-2).[1][2] The introduction of structural modifications, such as an ethyl group, an imine functional group, and isotopic labeling, creates a novel chemical entity with distinct properties and applications.

• Deuterium Labeling (d5): The incorporation of five deuterium atoms provides a stable isotope-labeled internal standard essential for quantitative bioanalytical studies using mass spectrometry (MS).[3][4] This labeling allows for the precise differentiation and quantification of the analyte from its endogenous or unlabeled counterparts, correcting for variations in sample preparation and instrument response.[5][6]

• 3-Ethyl and 2-Imine Modifications: The addition of an ethyl group and the conversion of a carbonyl to an imine functional group can significantly alter the molecule's physicochemical properties, including its lipophilicity, basicity, and metabolic stability.[7][8] These changes can influence its pharmacokinetic and pharmacodynamic profile.

This guide will systematically explore the chemical identity, predicted physicochemical characteristics, and the analytical methodologies required to fully characterize 3-Ethyl-2-imine Meloxicam-d5.

Chemical Structure and Nomenclature

The foundational step in characterizing any novel compound is a thorough understanding of its structure and nomenclature.

Systematic Name: 4-hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1λ⁶,2-benzothiazine-3-carboxamide is the systematic name for Meloxicam. The specific nomenclature for the modified compound would be derived from this, indicating the positions of the ethyl and imine groups and the deuterated methyl group.

CAS Number: 1331635-89-2[9]

Molecular Formula: C₁₆H₁₂D₅N₃O₄S₂[9]

Molecular Weight: 384.48 g/mol [9]

Chemical Structure: The structure of 3-Ethyl-2-imine Meloxicam-d5 is a derivative of Meloxicam. The key modifications are:

• Ethyl Group: An ethyl group replaces a substituent on the thiazolyl ring.

• Imine Group: A carbonyl group on the benzothiazine ring is replaced by an imine (=NH) group.

• Deuterium Labeling (d5): Five hydrogen atoms, likely on the N-methyl and thiazolyl-methyl groups, are replaced with deuterium.

Predicted Physicochemical Properties

The physicochemical properties of a drug molecule are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. While experimental data for 3-Ethyl-2-imine Meloxicam-d5 is not publicly available, we can predict how the structural modifications will alter the known properties of Meloxicam.

Property	Meloxicam	Predicted 3-Ethyl-2-imine Meloxicam-d5	Rationale for Prediction
pKa	1.1 and 4.2[10][11][12]	pKa₁ likely similar; pKa₂ may increase	The enolic hydroxyl group (pKa ≈ 4.2) remains. The imine group is basic and will introduce a new, higher pKa value.[13]
logP (Octanol/Water)	0.1 (at pH 7.4)[10][11][12]	Likely to increase	The addition of an ethyl group increases lipophilicity. The imine group is generally less polar than a carbonyl group.
Aqueous Solubility	Practically insoluble in water[10][11][14]	Expected to remain low	The increased lipophilicity from the ethyl group will likely decrease aqueous solubility further. Solubility will still be pH-dependent.
Chemical Stability	Stable under normal conditions	Potentially susceptible to hydrolysis	Imines can be susceptible to hydrolysis, especially under acidic conditions, reverting to the corresponding carbonyl compound.[15][16]

Experimental Protocols for Physicochemical Characterization

The following section provides detailed, step-by-step methodologies for the empirical determination of the key physicochemical properties of 3-Ethyl-2-imine Meloxicam-d5. These protocols are based on established analytical techniques and can be adapted as needed.

Determination of pKa by UV-Vis Spectrophotometry

The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution. For a molecule with ionizable groups, the pKa values dictate the extent of ionization at a given pH, which in turn influences its solubility, permeability, and binding to biological targets.

Principle: The ultraviolet-visible (UV-Vis) absorbance spectrum of an ionizable compound changes as a function of pH. By measuring the absorbance at a specific wavelength across a range of pH values, the pKa can be determined by fitting the data to the Henderson-Hasselbalch equation.

Experimental Protocol:

• Preparation of Stock Solution: Prepare a concentrated stock solution of 3-Ethyl-2-imine Meloxicam-d5 in a suitable organic solvent (e.g., methanol or DMSO) where it is fully soluble.[17][18]

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values, covering a range from approximately pH 2 to pH 12.

• Sample Preparation: Add a small, constant volume of the stock solution to each buffer solution to achieve a final concentration suitable for UV-Vis analysis (typically in the µg/mL range).[17]

• UV-Vis Measurement: For each sample, record the UV-Vis spectrum from 200 to 400 nm.

• Data Analysis: Identify the wavelength(s) with the largest change in absorbance as a function of pH. Plot the absorbance at this wavelength against the pH of the buffer. The pKa is the pH at the midpoint of the resulting sigmoidal curve.

Determination of logP by Shake-Flask Method

The partition coefficient (logP) is a measure of a compound's lipophilicity and is defined as the ratio of its concentration in a non-polar solvent (typically n-octanol) to its concentration in a polar solvent (water) at equilibrium.

Principle: The compound is partitioned between two immiscible phases, n-octanol and water. The concentration of the compound in each phase is measured, and the logP is calculated from the ratio of these concentrations.

Experimental Protocol:

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing and allowing them to separate.

• Sample Preparation: Prepare a solution of 3-Ethyl-2-imine Meloxicam-d5 in the aqueous phase at a known concentration.

• Partitioning: Mix equal volumes of the drug-containing aqueous phase and the pre-saturated n-octanol in a flask.

• Equilibration: Shake the flask for a sufficient time to allow for equilibrium to be reached (e.g., 24 hours).

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Measurement: Determine the concentration of the compound in both the aqueous and n-octanol phases using a validated analytical method, such as HPLC-UV.

• Calculation: Calculate the logP using the formula: logP = log ([Concentration in Octanol] / [Concentration in Aqueous Phase]).

Assessment of Chemical Stability

Understanding the chemical stability of a novel compound is crucial for its formulation, storage, and predicting its degradation pathways.

Principle: The compound is subjected to various stress conditions (e.g., pH, temperature, light), and its degradation is monitored over time using a stability-indicating analytical method, typically HPLC.

Experimental Protocol:

• Forced Degradation Studies:

  • Acidic Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl and incubate at a controlled temperature (e.g., 60 °C).[19]

  • Alkaline Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH and incubate at a controlled temperature.[19]

  • Oxidative Degradation: Dissolve the compound in a solution of 3% hydrogen peroxide and store at room temperature.

  • Photostability: Expose a solution of the compound to a controlled light source (e.g., a photostability chamber).

• Sample Analysis: At specified time points, withdraw an aliquot of the stressed sample, neutralize it if necessary, and analyze it by a validated HPLC method.

• Data Analysis: Quantify the amount of the parent compound remaining and identify any major degradation products.

Analytical Methodologies for Quantification

A robust and validated analytical method is essential for the accurate quantification of 3-Ethyl-2-imine Meloxicam-d5 in various matrices, from simple solutions to complex biological samples.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the separation, identification, and quantification of pharmaceutical compounds.

Recommended HPLC Method:

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a suitable starting point.[20][21]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate or ammonium acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).[20][21] The pH of the aqueous phase should be optimized to ensure good peak shape.

• Detection: UV detection at a wavelength of maximum absorbance (λmax), which can be determined from the UV-Vis spectrum. For Meloxicam, characteristic absorbances are around 360 nm.[17][20]

• Method Validation: The method must be validated according to ICH guidelines (Q2(R2)) for parameters such as specificity, linearity, accuracy, precision, and robustness.[22][23]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For bioanalytical applications requiring high sensitivity and selectivity, LC-MS/MS is the method of choice. The use of a stable isotope-labeled internal standard is critical for accurate quantification in complex matrices.[3][4][6]

Conceptual LC-MS/MS Workflow:

Caption: LC-MS/MS workflow for bioanalysis.

Method Development Considerations:

• Ionization Source: Electrospray ionization (ESI) in positive or negative mode should be evaluated.

• Internal Standard (IS): The unlabeled analog of 3-Ethyl-2-imine Meloxicam-d5 would be the ideal internal standard.

• Multiple Reaction Monitoring (MRM): Develop MRM transitions for both the analyte and the internal standard by optimizing the precursor ion (Q1) and product ion (Q3) masses.

• Validation: The bioanalytical method must be validated according to FDA or EMA guidelines, assessing parameters like selectivity, accuracy, precision, matrix effect, and stability.[24][25][26]

Conclusion

3-Ethyl-2-imine Meloxicam-d5 represents a specialized chemical tool, primarily designed for use as an internal standard in pharmacokinetic and metabolic studies of its non-deuterated counterpart. Its structural modifications are predicted to alter its physicochemical properties compared to the parent drug, Meloxicam. This guide has provided a comprehensive framework for understanding its chemical nature, predicting its key properties, and has outlined detailed experimental protocols for its empirical characterization and quantification. The successful application of this compound in research and development hinges on the rigorous analytical work described herein.

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Mechanism of Formation for 3-Ethyl-2-imine Meloxicam-d5 Impurity: A Comprehensive Technical Guide

Executive Summary

The synthesis of highly pure stable isotope-labeled internal standards (SIL-IS) is a cornerstone of modern bioanalytical chemistry. For Meloxicam-d5, a critical standard used in LC-MS/MS pharmacokinetic assays, controlling process-related impurities is paramount. Among the most challenging degradants and synthetic byproducts is the 3-Ethyl-2-imine Meloxicam-d5 impurity. This whitepaper provides an in-depth mechanistic analysis of its formation, structural profiling, and the self-validating experimental protocols required to isolate and mitigate it.

Chemical Identity and Structural Profiling

The transition from the active pharmaceutical ingredient (API) to the impurity involves a critical structural shift: the conversion of a secondary amide to a conjugated imine bond[1]. This alteration significantly impacts the molecule's physicochemical properties, retentivity, and UV absorbance profile.

Table 1: Comparative Physicochemical and Analytical Profiling

Parameter	Meloxicam-d5 (Target API)	3-Ethyl-2-imine Meloxicam-d5 (Impurity)
Molecular Formula	C₁₄H₈D₅N₃O₄S₂	C₁₆H₁₂D₅N₃O₄S₂
Molecular Weight	~356.41 g/mol	384.48 g/mol [2]
Key Structural Feature	Secondary Amide, Free Thiazole N	Conjugated Imine Bond, N-Ethylated Thiazole[1]
Stereochemistry	N/A	(2Z) Configuration[1]
Regulatory Status	SIL-IS Reference Standard	Fully Characterized Reference Standard[3]

Mechanistic Pathways of Formation

The formation of 3-Ethyl-2-imine Meloxicam-d5 is not a random degradation event but a predictable side-reaction governed by competing nucleophilic pathways. During the synthesis of Meloxicam-d5, the primary reaction is the nucleophilic acyl substitution (transamidation) between the ethyl ester intermediate (Ethyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide, known as Meloxicam Impurity A) and 2-amino-5-methylthiazole-d5.

However, a secondary, aberrant pathway emerges under thermal stress. The newly formed Meloxicam-d5 molecule possesses an endocyclic thiazole nitrogen (N3) that becomes highly nucleophilic. Unreacted ethyl ester intermediate in the reaction matrix acts as an alkyl donor. Instead of the intended acyl-oxygen cleavage, the ester undergoes alkyl-oxygen cleavage. The thiazole N3 attacks the ethyl group via an SN2 mechanism, yielding the N-ethylated conjugated imine[1].

Reaction pathway detailing primary transamidation versus secondary N-alkylation.

Causality and Experimental Choices: The "Why" Behind the Chemistry

As application scientists, we must look beyond the empirical observation of an impurity and understand the fundamental driving forces. Why does the thiazole N3 outcompete the exocyclic nitrogen for the alkyl group?

The causality lies in the tautomeric equilibrium of the oxicam core. Meloxicam exists in a dynamic enol-amide ⇌ keto-imine state. The extended conjugation of the keto-imine form localizes a high electron density on the endocyclic thiazole N3. While this position is sterically hindered at ambient temperatures, the elevated thermal energy (>130°C) used during synthesis provides the necessary activation energy to overcome this barrier, facilitating the SN2 attack on the sterically accessible primary carbon of the ethyl ester donor.

Tautomeric equilibrium highlighting the nucleophilic nature of the thiazole N3 position.

This understanding directly informs our mitigation strategies: lowering the reaction temperature and implementing strict stoichiometric adjustments to minimize excess ethyl ester[1].

Experimental Protocol: Mechanistic Validation and Isolation

To definitively prove this mechanism, we employ a self-validating experimental system. By intentionally stressing the API in the presence of the alkyl donor, we can force the generation of the 3-Ethyl-2-imine Meloxicam-d5 impurity, isolate it, and verify its structure.

Step 1: Reaction Setup (Stoichiometric Imbalance) Dissolve 5.0 mmol of highly pure Meloxicam-d5 and 10.0 mmol of Ethyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide (2x excess to act as the alkyl donor) in 25 mL of anhydrous xylene. The non-polar solvent prevents solvolysis of the ester and drives the SN2 pathway.

Step 2: Thermal Stress Equip the reaction flask with a reflux condenser and heat to 140°C under an inert nitrogen atmosphere. Maintain reflux for 24 hours. The high thermal energy is the causal factor required to overcome the SN2 activation barrier at the thiazole N3.

Step 3: Chromatographic Monitoring Sample the reaction matrix at 4-hour intervals. Dilute 10 µL of the matrix in 1 mL of Acetonitrile:Water (50:50). Analyze via RP-HPLC-UV at 360 nm. The emergence of a new peak with a higher retention time (due to the lipophilic ethyl addition) confirms the progression of the alkylation.

Step 4: Preparative Isolation Quench the reaction by cooling to 20°C. Evaporate the xylene under reduced pressure. Reconstitute the crude mixture in DMSO and inject into a Preparative HPLC system (C18 column, gradient elution using 0.1% Formic Acid in Water and Acetonitrile). Collect the fraction corresponding to the impurity peak.

Step 5: Structural Elucidation Lyophilize the collected fraction. Submit the purified compound for LC-MS/MS analysis to confirm the [M+H]+ ion at m/z 385.1, corresponding to the C₁₆H₁₂D₅N₃O₄S₂ formula. Subsequent ¹H-NMR analysis will confirm the disappearance of the secondary amide proton and the presence of the new N-ethyl aliphatic protons, validating the (2Z)-imine configuration[1].

Self-validating experimental workflow for the isolation and characterization of the impurity.

Conclusion

The 3-Ethyl-2-imine Meloxicam-d5 impurity is a classic example of how process parameters (temperature, stoichiometry) interact with fundamental molecular properties (tautomerism, nucleophilicity) to generate complex byproducts. By applying a mechanistic lens to impurity profiling, drug development professionals can design more robust synthetic routes and ensure the highest analytical integrity of their reference standards.

References

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High-Resolution Mass Spectrometry and Molecular Characterization of 3-Ethyl-2-imine Meloxicam-d5: A Technical Guide for Bioanalytical Workflows

Introduction: The Strategic Role of SIL-IS in Impurity Profiling

In the rigorous landscape of pharmaceutical quality control and pharmacokinetic (PK) profiling, the quantification of active pharmaceutical ingredients (APIs) and their degradants demands absolute precision. Meloxicam, a non-steroidal anti-inflammatory drug (NSAID) of the oxicam class, is prone to specific degradation pathways that yield critical impurities, notably Impurity D (3-Ethyl-2-imine Meloxicam) .

To accurately quantify this impurity in complex matrices without succumbing to ion suppression or matrix effects, we deploy its stable isotope-labeled internal standard (SIL-IS): 3-Ethyl-2-imine Meloxicam-d5 . As an application scientist, I emphasize that the selection of a 5-deuterium label is not arbitrary; it is a calculated experimental choice designed to bypass the isotopic cross-talk inherent to sulfur-containing molecules.

Fundamental Physicochemical Properties

Before designing a High-Resolution Mass Spectrometry (HRMS) or Multiple Reaction Monitoring (MRM) method, one must establish the exact monoisotopic mass of the analyte. Relying on average molecular weight in mass spectrometry leads to mass extraction errors and compromised specificity.

Table 1: Core Identifiers and Mass Properties

Property	Value	Clinical / Analytical Relevance
Compound Name	3-Ethyl-2-imine Meloxicam-d5	SIL-IS for Meloxicam Impurity D
CAS Number	1331635-89-2	Unique registry identifier
Molecular Formula	C₁₆H₁₂D₅N₃O₄S₂	Incorporates 5 deuterium atoms
Average Molecular Weight	384.48 g/mol	Used for gravimetric standard preparation
Exact Monoisotopic Mass	384.0974 Da	Target mass for HRMS calibration
[M+H]⁺ Exact Mass	385.1047 Da	Target precursor ion in ESI(+) mode

Table 2: Exact Monoisotopic Mass Calculation (C₁₆H₁₂D₅N₃O₄S₂)

To build a self-validating HRMS method, the exact mass must be calculated from the lowest-energy isotopes of each element.

Element	Isotope	Count	Monoisotopic Mass (Da)	Total Contribution (Da)
Carbon	¹²C	16	12.000000	192.000000
Hydrogen	¹H	12	1.007825	12.093900
Deuterium	²H (D)	5	2.014102	10.070510
Nitrogen	¹⁴N	3	14.003074	42.009222
Oxygen	¹⁶O	4	15.994915	63.979660
Sulfur	³²S	2	31.972071	63.944142
Total	-	-	-	384.097434 Da

Causality in Experimental Choices: The +5 Da Shift

Why do we use a d5 label rather than a d3 or d4 label for Meloxicam derivatives? The causality lies in the natural isotopic distribution of sulfur.

Meloxicam and its derivatives contain two sulfur atoms . The natural abundance of the ³⁴S isotope is approximately 4.2%. Consequently, the unlabeled Impurity D (exact mass 379.0660 Da) exhibits a highly prominent M+2 isotopic peak (due to one ³⁴S) and a measurable M+4 peak (due to two ³⁴S atoms).

If a d3 or d4 internal standard were used, the M+3 or M+4 isotopes of the highly concentrated unlabeled impurity could bleed into the mass extraction window of the SIL-IS, artificially inflating the internal standard signal and skewing the quantitative ratio. A +5 Da mass shift (m/z 385.1047 vs m/z 380.0733) guarantees complete baseline mass resolution , preventing isotopic cross-talk and ensuring analytical integrity.

Figure 1: Logical framework demonstrating how a +5 Da mass shift prevents isotopic cross-talk.

Self-Validating Protocol: HRMS Characterization Workflow

To ensure absolute trustworthiness in your data, the following protocol is designed as a self-validating system . It includes built-in System Suitability Tests (SST) and isotopic purity checks to verify both the instrument's mass accuracy and the standard's integrity before sample analysis.

Step 1: Standard Preparation & Isotopic Purity Check

• Reconstitution: Dissolve 1.0 mg of 3-Ethyl-2-imine Meloxicam-d5 in 1.0 mL of LC-MS grade Methanol to create a 1.0 mg/mL stock. Causality: Meloxicam derivatives are practically insoluble in water but show slight solubility in methanol; organic solvents prevent hydrolytic degradation. Store in amber vials at -20°C to prevent photodegradation.

• Self-Validation (D0 Check): Inject a high-concentration (100 ng/mL) neat solution of the SIL-IS. Monitor the unlabeled channel (m/z 380.0733).

  • Acceptance Criteria: The D0 (unlabeled) contribution must be <0.1% of the d5 peak area. If >0.1%, the IS will cause a positive bias in low-concentration samples.

Step 2: UHPLC Chromatographic Separation

• Column: Sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phases:

  • Phase A: 0.1% Formic Acid in LC-MS Grade Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 5 minutes.

  • Causality: The acidic mobile phase ensures the imine/amide nitrogens remain fully protonated, maximizing ionization efficiency in ESI(+) mode.

Step 3: ESI-HRMS Acquisition (Orbitrap / Q-TOF)

• Ionization: Positive Electrospray Ionization (ESI+).

• Resolution: Set resolving power to ≥70,000 (at m/z 200).

  • Causality: High resolution is required to separate the target analyte from isobaric matrix interferences that share the same nominal mass (384 Da) but differ in exact mass.

• Mass Calibration: Perform sub-1 ppm mass calibration using standard calibration mix prior to the run.

Step 4: Data Processing & Mass Accuracy Calculation

• Extraction Window: Extract the chromatogram using the exact [M+H]⁺ mass of 385.1047 Da with a narrow mass tolerance of ±5 ppm .

• Self-Validation (Mass Error Check): Calculate the mass error of the detected peak.

  • Formula:[(Observed Mass - Theoretical Mass) / Theoretical Mass] x 1,000,000

  • Acceptance Criteria: Mass error must be ≤ 3 ppm.

Figure 2: High-Resolution LC-MS/MS Workflow for 3-Ethyl-2-imine Meloxicam-d5 Analysis.

Conclusion

The successful bioanalytical quantification of Meloxicam impurities hinges on the precise molecular characterization of internal standards. By understanding the exact monoisotopic mass of 3-Ethyl-2-imine Meloxicam-d5 (384.0974 Da) and the causality behind the +5 Da isotopic shift, analytical scientists can design robust, interference-free HRMS methodologies that stand up to stringent regulatory scrutiny.

References

• Title: 3-Ethyl-2-imine Meloxicam-d5 (CAS 1331635-89-2) Product Specification Source: Pharmaffiliates URL: [Link]

• Title: Meloxicam Compound Summary (CID 54677470) Source: PubChem, National Institutes of Health URL: [Link]

• Title: MOBIC (meloxicam) Prescribing Information Source: U.S. Food and Drug Administration (FDA) / DailyMed URL: [Link]

Comprehensive Spectral Characterization of 3-Ethyl-2-imine Meloxicam-d5: A Technical Guide for Bioanalytical Reference Standards

Executive Summary and Analytical Context

In the rigorous landscape of pharmacokinetic bioanalysis and drug metabolism studies, the absolute structural and isotopic fidelity of internal standards is non-negotiable. 3-Ethyl-2-imine Meloxicam-d5 (CAS: 1331635-89-2) serves as a critical stable isotope-labeled internal standard (SIL-IS) for the quantification of Meloxicam Impurity D (3-Ethyl-2-imine Meloxicam) [1].

Unlike the parent drug Meloxicam, which features a 5-methylthiazol-2-amine group, this specific impurity class is characterized by an alkylation at the thiazole nitrogen, resulting in a conjugated imine bond [2]. The introduction of a pentadeuterated ethyl group (-C₂D₅) provides the necessary mass shift (+5 Da) to prevent isotopic cross-talk during LC-MS/MS multiple reaction monitoring (MRM), while maintaining identical chromatographic retention behavior.

As a Senior Application Scientist, I have structured this whitepaper to provide a definitive, self-validating framework for the spectral elucidation (NMR, IR, UV) of 3-Ethyl-2-imine Meloxicam-d5. The methodologies detailed herein do not merely list parameters; they explain the physicochemical causality behind each analytical choice, ensuring that researchers can confidently verify the integrity of their reference materials.

Chemical Identity and Structural Divergence

To accurately interpret the spectral data, one must first map the structural divergence of 3-Ethyl-2-imine Meloxicam-d5 from native Meloxicam. The core structure remains a 1,2-benzothiazine ring system with a 1,1-dioxide moiety. However, the carboxamide nitrogen substitution is fundamentally altered.

The presence of the N-ethyl group forces the thiazole ring into a 3H-ylidene configuration, establishing a conjugated imine bond (C=N) at the 2-position[2]. The deuterium labeling is strategically localized on this ethyl group to maximize metabolic stability and eliminate the risk of hydrogen-deuterium (H/D) exchange in protic solvents.

Table 1: Physicochemical Properties Comparison

Property	Meloxicam (Parent API)	3-Ethyl-2-imine Meloxicam-d5 (SIL-IS)
Molecular Formula	C₁₄H₁₃N₃O₄S₂	C₁₆H₁₂D₅N₃O₄S₂
Molecular Weight	351.40 g/mol	384.48 g/mol
CAS Number	71125-38-7	1331635-89-2
Key Structural Feature	2-aminothiazole moiety	3-ethyl-2-ylidene imine moiety
Isotopic Labeling	None	Pentadeuterated (-C₂D₅) at N-ethyl

Orthogonal Spectral Validation Workflow

The validation of a SIL-IS requires an orthogonal approach. UV-Vis confirms the macroscopic chromophoric integrity, FT-IR validates the specific functional group transformations (imine formation and C-D bonds), and NMR provides absolute atomic connectivity and isotopic purity verification.

Workflow for the structural and isotopic validation of 3-Ethyl-2-imine Meloxicam-d5.

Reference Spectral Data and Causality Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for proving both the position of the ethyl group and the degree of deuteration. Meloxicam exhibits complex solubility and exists in multiple prototropic forms (anion, zwitterion, enol) depending on the pH and solvent polarity [4]. Therefore, strictly anhydrous DMSO-d₆ is chosen to lock the molecule in a stable enolic/amide conformation and prevent rapid proton exchange.

In the ¹H-NMR spectrum, the most critical diagnostic feature of 3-Ethyl-2-imine Meloxicam-d5 is isotopic silence . The expected quartet (~4.0 ppm) and triplet (~1.3 ppm) of a standard N-ethyl group are completely absent, confirming >99% isotopic incorporation.

In the ¹³C-NMR spectrum, the carbon atoms of the -C₂D₅ group appear as distinct multiplets of low intensity (a pentet for CD₂ and a heptet for CD₃) due to spin-spin coupling with deuterium (I=1) and the lack of Nuclear Overhauser Effect (NOE) enhancement.

Table 2: ¹H and ¹³C NMR Chemical Shift Assignments (in DMSO-d₆)

Position / Moiety	¹H-NMR (δ, ppm)	¹³C-NMR (δ, ppm)	Diagnostic Causality
Benzothiazine Ar-H	7.80 - 8.10 (m, 4H)	122.0 - 132.0	Unaffected by labeling; confirms core integrity.
Benzothiazine N-CH₃	2.85 (s, 3H)	38.5	Singlet confirms methylation at benzothiazine.
Thiazole 5-CH₃	2.30 (s, 3H)	13.8	Confirms the 5-methyl substitution on the thiazole.
Thiazole 4-H	7.25 (s, 1H)	110.5	Sharp singlet; shifts slightly vs parent API.
N-Ethyl (CD₂)	Absent	~42.0 (pentet)	C-D coupling (J ~ 21 Hz); proves deuteration.
N-Ethyl (CD₃)	Absent	~12.5 (heptet)	C-D coupling (J ~ 19 Hz); proves deuteration.
Enolic O-H	~14.5 (br s, 1H)	158.0 (C-OH)	Broad due to tautomeric exchange dynamics.
Imine (C=N)	N/A	168.5	Downfield shift confirms the ylidene/imine state.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides rapid orthogonal confirmation of the isotopic label and the imine bond. Native Meloxicam displays a characteristic ν(C=N) stretching of the thiazolyl ring at ~1550 cm⁻¹ and an amide ν(C=O) at ~1614 cm⁻¹ [3].

Because 3-Ethyl-2-imine Meloxicam-d5 possesses an exocyclic conjugated imine bond, this stretching frequency shifts to the 1630–1650 cm⁻¹ region [2]. Furthermore, the heavy deuterium atoms act as a classic harmonic oscillator system; the increased reduced mass of the C-D bond shifts the stretching frequency out of the C-H region (~2900 cm⁻¹) down into the "silent region" of the IR spectrum.

Table 3: Key FT-IR Vibrational Frequencies (ATR-FTIR)

Wavenumber (cm⁻¹)	Vibrational Mode	Structural Significance
~3300	ν(O-H) enolic stretch	Confirms the presence of the enol tautomer.
2100 - 2250	ν(C-D) stretch	Critical Marker: Confirms the -d5 isotopic label.
1635 - 1645	ν(C=N) conjugated imine	Distinguishes the impurity from parent Meloxicam.
1610	ν(C=O) amide stretch	Validates the carboxamide linkage.
1340 / 1180	ν(SO₂) asym / sym stretch	Confirms the 1,1-dioxide benzothiazine core.

UV-Vis Spectrophotometry

The electronic transitions of the molecule are governed by its extended conjugated system. The transition from a 2-aminothiazole (Meloxicam) to a 3-ethyl-2-ylidene structure extends the conjugation through the imine bond, resulting in a slight bathochromic (red) shift in the primary absorption band compared to the parent API [3].

Table 4: UV-Vis Absorption Maxima (in Methanol)

λmax (nm)	Electronic Transition	Assignment
~368	n → π* and π → π	Conjugated benzothiazine-carboxamide-imine system.
~275	π → π	Localized transitions within the aromatic rings.

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the following protocols are designed as self-validating systems. Each method includes internal checks to prevent false positives caused by solvent contamination, H/D exchange, or instrument drift.

Protocol 1: High-Resolution NMR Acquisition for Isotopic Purity

Causality: Water in the solvent can cause rapid proton exchange with the enolic OH, broadening adjacent signals and complicating integration. Anhydrous conditions are mandatory.

• Sample Preparation: Weigh exactly 5.0 mg of 3-Ethyl-2-imine Meloxicam-d5.

• Solvent Addition: Dissolve in 0.6 mL of strictly anhydrous DMSO-d₆ (99.9% D, stored over molecular sieves) in a dry environment (glove box or nitrogen stream).

• Internal Standard: Ensure the DMSO-d₆ contains 0.03% v/v Tetramethylsilane (TMS) to lock the chemical shift reference at exactly 0.00 ppm.

• Acquisition (¹H): Run a standard 1D ¹H-NMR at 400 MHz or higher. Validation Check: Integrate the aromatic region (4H) and compare it to the baseline noise at 1.3 ppm and 4.0 ppm. The absence of peaks in these regions validates >99% isotopic purity.

• Acquisition (¹³C): Run a ¹³C-NMR with a prolonged relaxation delay (D1 = 2-3 seconds) to account for the slow relaxation of the unprotonated quaternary carbons and the deuterated carbons.

Protocol 2: FT-IR Analysis for Functional Group Verification

Causality: KBr pellets can absorb atmospheric moisture, masking the critical O-H and N-H regions. Attenuated Total Reflectance (ATR) is preferred for its self-validating background subtraction capabilities.

• Background Scan: Clean the diamond ATR crystal with LC-MS grade methanol. Perform a background scan (32 scans, 4 cm⁻¹ resolution) to ensure a flat baseline.

• Sample Application: Place 1-2 mg of the solid powder directly onto the ATR crystal. Apply the pressure anvil until the torque clicks.

• Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Validation Check: Immediately verify the presence of the C-D stretching band at 2100–2250 cm⁻¹. If absent, the sample is either not the -d5 isotopologue or severe isotopic degradation has occurred.

Protocol 3: UV-Vis Spectrophotometry for Chromophore Integrity

Causality: The solubility of meloxicam derivatives is highly pH-dependent [4]. Using a standardized, neutral organic solvent ensures the molecule remains in a consistent prototropic state, preventing spectral shifting during the scan.

• Blank Preparation: Fill two matched quartz cuvettes (1 cm path length) with HPLC-grade Methanol. Run a baseline correction scan from 200 nm to 450 nm.

• Stock Solution: Dissolve 1.0 mg of the standard in 10 mL of Methanol (100 µg/mL).

• Working Solution: Dilute 1 mL of the stock to 10 mL with Methanol (10 µg/mL).

• Acquisition: Replace the sample cuvette with the working solution and scan.

• Validation Check: Ensure the absorbance at λmax (~368 nm) falls within the linear dynamic range of the detector (0.2 - 0.8 AU). If >1.0 AU, dilute further to prevent photometric inaccuracy.

References

• Pharmaffiliates. "CAS No : 1331635-89-2 | Chemical Name : 3-Ethyl-2-imine Meloxicam-d5." Pharmaffiliates.
• Benchchem. "Meloxicam Impurity C | 1262333-25-4." Benchchem.
• National Institutes of Health (NIH) / PMC. "Synthesis, Spectroscopic and Biological Investigation of a New Ca(II) Complex of Meloxicam as Potential COX-2 Inhibitor." PMC.
• Academia.edu. "Structure and physicochemical properties of meloxicam, a new NSAID." Academia.edu.

Identification and Elucidation of 3-Ethyl-2-imine Meloxicam-d5 Degradation Pathways: A Comprehensive LC-HRMS/MS Guide

Introduction & Mechanistic Origins

Meloxicam is a preferential COX-2 inhibitor widely utilized for its potent anti-inflammatory and analgesic properties[1]. During active pharmaceutical ingredient (API) synthesis and formulation—particularly in the presence of alcoholic solvents or excipients—Meloxicam is highly susceptible to N-alkylation[2]. This vulnerability leads to the formation of process-related impurities, the most critical being Meloxicam Impurity D (3-Ethyl-2-imine Meloxicam)[3]. Mechanistically, this impurity forms via the nucleophilic attack of the API's thiazole nitrogen on an ethylating agent, structurally altering the drug's binding pharmacophore.

To ensure rigorous quality control and accurate quantification of Impurity D via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the stable isotope-labeled internal standard, 3-Ethyl-2-imine Meloxicam-d5 , is deployed[4]. Bearing a fully deuterated ethyl moiety (-C₂D₅), this standard corrects for matrix suppression and ionization variances[4]. However, during the development of Stability-Indicating Methods (SIMs), the degradation profile of the internal standard itself must be elucidated. If the d5-isotopologue degrades into fragments that co-elute with unlabeled API degradants, it introduces severe analytical bias. This whitepaper details the forced degradation pathways of 3-Ethyl-2-imine Meloxicam-d5 and provides a self-validating framework for identifying its degradation products.

Isotope-Assisted Forced Degradation: A Self-Validating Protocol

Traditional forced degradation studies often struggle to differentiate true drug degradants from matrix artifacts, solvent adducts, or system peaks. To solve this, we employ an Isotope-Assisted Forced Degradation Workflow .

The Causality of Experimental Choice: By stressing a precise 1:1 molar mixture of unlabeled 3-Ethyl-2-imine Meloxicam and its d5-isotopologue, we engineer a self-validating system. Any genuine degradation product that retains the N-ethyl moiety will manifest in the High-Resolution Mass Spectrometry (HRMS) data as a distinct isotopic doublet separated by exactly 5.031 Da (the exact mass difference between -C₂H₅ and -C₂D₅). Fragments lacking this doublet are immediately mathematically classified as either cleavage products that lost the ethyl group or non-API background noise.

Step-by-Step Methodology

• Standard Preparation: Prepare a 1.0 mg/mL stock solution containing an exact 1:1 molar ratio of 3-Ethyl-2-imine Meloxicam and 3-Ethyl-2-imine Meloxicam-d5 in LC-MS grade Acetonitrile.

• Stress Application (ICH Q1A/B Compliant):

  • Base Hydrolysis: Aliquot 1.0 mL of stock. Add 1.0 mL of 0.1 N NaOH. Incubate at 60°C for 4 hours.

  • Oxidation: Aliquot 1.0 mL of stock. Add 1.0 mL of 3% H₂O₂. Incubate at 25°C for 24 hours.

  • Photolysis: Expose 1.0 mL of stock in a quartz vial to 1.2 million lux-hours and 200 watt-hours/m² of UV light.

• Self-Validating Quenching:

  • Causality: Unquenched samples continue to degrade in the autosampler, skewing kinetic data and mass balance.

  • Action: Neutralize the basic sample with 1.0 mL of 0.1 N HCl. Quench the oxidative sample with 100 µL of bovine catalase (1000 U/mL) to immediately halt radical formation.

• UHPLC-HRMS/MS Analysis: Inject 2 µL onto a sub-2 µm C18 column coupled to an Orbitrap mass spectrometer. Acquire data in positive electrospray ionization (ESI+) mode at a resolution of 120,000 FWHM to accurately resolve the mass defect of deuterium.

• Data Processing: Apply an Isotope Pattern Mass Defect Filter targeting the Δm = 5.031 Da doublet to isolate the ethyl-retaining degradants.

Figure 1: Isotope-assisted forced degradation workflow utilizing a 1:1 unlabeled/d5-labeled ratio.

Elucidated Degradation Chemistry

When subjected to forced degradation, 3-Ethyl-2-imine Meloxicam-d5 exhibits distinct chemical vulnerabilities dictated by the steric and electronic influence of the N-ethyl-d5 group.

Base-Catalyzed Hydrolysis

The N-ethylation of the thiazole ring fundamentally alters the electronics of the Meloxicam core. In native Meloxicam, the carboxamide bond is protected by intramolecular hydrogen bonding between the enolic hydroxyl and the thiazole nitrogen. The presence of the ethyl group on Impurity D disrupts this hydrogen bond, leaving the carboxamide bond sterically exposed and electronically activated. Hydroxide nucleophilic attack rapidly cleaves the amide, yielding two primary fragments:

• 3-(ethyl-d5)-2-imino-5-methylthiazoline: Retains the d5-label.

• 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide: Loses the d5-label.

Oxidative Degradation

Peroxide attack preferentially targets the electron-rich sulfur and nitrogen atoms of the thiazole ring. Because the d5-ethyl group is distal to the primary oxidation site, the resulting N-oxide and sulfoxide derivatives fully retain the isotopic label, shifting the parent mass by exactly +15.99 Da.

Figure 2: Major hydrolytic and oxidative degradation pathways of 3-Ethyl-2-imine Meloxicam-d5.

Quantitative Data & Fragment Assignments

The self-validating nature of the protocol ensures that mass balance is strictly maintained across all stress conditions (Table 1), while the HRMS data provides unambiguous structural assignments for the degradants (Table 2).

Table 1: Forced Degradation Conditions and Self-Validating Mass Balance

Stress Condition	Reagent / Exposure	Time / Temp	Primary Degradation Pathway	Parent Recovery (%)	Mass Balance (%)
Acidic	0.1 N HCl	24h, 60°C	Hydrolysis (Minor)	89.2	98.5
Basic	0.1 N NaOH	4h, 60°C	Hydrolysis (Major)	12.4	99.1
Oxidative	3% H₂O₂	24h, 25°C	N-Oxidation	45.6	97.8
Photolytic	UV/Vis (ICH Q1B)	1.2M lux-hr	Ring Cleavage	78.3	94.2
Thermal	Solid State	7 days, 80°C	Stable	99.5	100.0

Table 2: High-Resolution MS/MS Fragment Assignments for 3-Ethyl-2-imine Meloxicam-d5 Degradants

Degradant ID	Pathway	Exact Mass [M+H]⁺	Δm from Parent	Isotopic Doublet?	Structural Assignment
Deg-148	Base Hydrolysis	148.093	-237.01	Yes (+5.03 Da)	3-(ethyl-d5)-2-imino-5-methylthiazoline
Deg-256	Base Hydrolysis	256.028	-129.07	No (Singlet)	4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide
Deg-401	Oxidation	401.099	+15.99	Yes (+5.03 Da)	3-Ethyl-2-imine Meloxicam-d5 N-oxide
Deg-357	Photolysis	357.109	-27.99	Yes (+5.03 Da)	Decarbonylated photoproduct (-CO)

Conclusion

The identification of 3-Ethyl-2-imine Meloxicam-d5 degradation pathways is critical for maintaining the integrity of stable isotope dilution LC-MS/MS assays. By utilizing an isotope-assisted workflow, analytical scientists can definitively track the -C₂D₅ moiety, ensuring that internal standard degradants do not falsely elevate or suppress the quantification of native API impurities. The structural elucidation confirms that base-catalyzed hydrolysis and peroxide-mediated oxidation are the primary vectors of degradation, necessitating careful pH control and antioxidant protection during sample preparation.

References

• European Directorate for the Quality of Medicines & HealthCare (EDQM). "Meloxicam impurity D - Safety Data Sheet". Available at: [Link]

• Pharmaffiliates. "3-Ethyl-2-imine Meloxicam-d5 (CAS No: 1331635-89-2)". Available at:[Link]

• Pharmaffiliates. "Meloxicam API Impurity Standards Supplier in India | COX-2 Selective NSAID Reference Materials". Available at:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Meloxicam Impurity C | 1262333-25-4 | Benchchem [benchchem.com]
• 3. sds.edqm.eu [sds.edqm.eu]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of Meloxicam in Human Plasma Using 3-Ethyl-2-imine Meloxicam-d5

Introduction

Meloxicam is a widely prescribed non-steroidal anti-inflammatory drug (NSAID) that functions by preferentially inhibiting the cyclooxygenase-2 (COX-2) enzyme.[1][2] This mechanism reduces the synthesis of pro-inflammatory prostaglandins, making it effective for managing pain and inflammation associated with conditions like osteoarthritis and rheumatoid arthritis.[1][3] Given its therapeutic importance and relatively long half-life of about 20 hours, which allows for once-daily dosing, a reliable and robust bioanalytical method is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring.[1]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices due to its high sensitivity and selectivity.[4] However, a significant challenge in LC-MS/MS bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate and imprecise results.[5][6][7]

To mitigate these variabilities, the use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy.[8][9] A SIL-IS, such as a deuterated analog of the analyte, shares nearly identical physicochemical properties with the analyte of interest.[8] This ensures that it behaves similarly during sample preparation, chromatography, and ionization, thereby compensating for matrix effects and other sources of analytical variability.[8][9]

This application note details the development and validation of a sensitive, selective, and high-throughput LC-MS/MS method for the quantification of Meloxicam in human plasma. The method employs 3-Ethyl-2-imine Meloxicam-d5 as the internal standard to ensure the highest level of accuracy and precision, in accordance with the principles outlined in the FDA and ICH guidelines for bioanalytical method validation.[10][11][12][13][14]

Scientific Principles and Method Rationale

The Role of the Internal Standard: 3-Ethyl-2-imine Meloxicam-d5

The core of a robust quantitative LC-MS/MS assay lies in the proper selection and use of an internal standard (IS). An ideal IS co-elutes with the analyte and experiences identical effects during sample processing and analysis.[9] Deuterated internal standards are considered the gold standard because their chemical and physical properties are nearly identical to the unlabeled analyte.[8] This near-perfect mimicry allows for effective normalization of variations arising from:

• Sample Extraction and Recovery: Any loss of the analyte during sample preparation steps will be mirrored by an equivalent loss of the deuterated IS.[8]

• Matrix Effects: Ion suppression or enhancement caused by co-eluting matrix components will affect both the analyte and the IS to the same degree.[8]

• Instrumental Variability: Fluctuations in injection volume and mass spectrometer response are effectively corrected by calculating the analyte-to-IS peak area ratio.[8]

For this method, 3-Ethyl-2-imine Meloxicam-d5 was chosen. The deuterium labeling provides a sufficient mass shift to distinguish it from the natural isotopic distribution of Meloxicam in the mass spectrometer while ensuring co-elution under the described chromatographic conditions.

Sample Preparation: Protein Precipitation

The primary goal of sample preparation in bioanalysis is to remove interfering substances, such as proteins and phospholipids, which can compromise the analytical column and ion source.[4] Protein precipitation (PPT) is a widely used technique for its simplicity, speed, and applicability to high-throughput workflows.[15][16][17] This method utilizes a water-miscible organic solvent, such as acetonitrile or methanol, to denature and precipitate plasma proteins.[17] The precipitated proteins are then separated by centrifugation or filtration, yielding a cleaner supernatant containing the analyte and internal standard for LC-MS/MS analysis.[15] While techniques like solid-phase extraction (SPE) can offer cleaner extracts, PPT was selected for this application due to its balance of efficiency, cost-effectiveness, and high recovery for Meloxicam.[18][19][20]

Experimental Protocols

Materials and Reagents

• Meloxicam reference standard (≥98% purity)

• 3-Ethyl-2-imine Meloxicam-d5 (≥98% purity, isotopic purity ≥99%)

• HPLC-grade methanol and acetonitrile

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Human plasma (K2-EDTA as anticoagulant)

• Deionized water (18.2 MΩ·cm)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve Meloxicam and 3-Ethyl-2-imine Meloxicam-d5 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare working solutions of Meloxicam by serial dilution of the stock solution with 50:50 (v/v) methanol:water.

• Internal Standard Working Solution (100 ng/mL): Dilute the 3-Ethyl-2-imine Meloxicam-d5 stock solution with acetonitrile.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Curve (CC) Standards: Spike blank human plasma with the appropriate Meloxicam working standard solutions to prepare CC samples at concentrations ranging from 1 to 2000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (LQC)

  • Medium QC (MQC)

  • High QC (HQC)

Sample Preparation Protocol: Protein Precipitation

• Pipette 50 µL of plasma sample (unknown, CC, or QC) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL 3-Ethyl-2-imine Meloxicam-d5 in acetonitrile).

• Vortex the mixture for 30 seconds to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Workflow for Meloxicam quantification.

LC-MS/MS Method Parameters

The following tables summarize the optimized instrumental conditions for the quantification of Meloxicam.

Table 1: Liquid Chromatography Parameters

Parameter	Value
HPLC System	Shimadzu Nexera series or equivalent
Column	Poroshell 120 SB-C18 (2.1 x 50 mm, 2.7 µm)[21]
Mobile Phase A	10 mM Ammonium Acetate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	20% B to 95% B over 2.5 min, hold for 1 min, re-equilibrate
Total Run Time	4.0 min[21]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	SCIEX Triple Quad 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	550°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	9 psi
Scan Type	Multiple Reaction Monitoring (MRM)

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Meloxicam	352.1	115.1	30
3-Ethyl-2-imine Meloxicam-d5 (IS)	357.1	115.1	30

Note: The product ion for the IS is intentionally chosen to be the same as the analyte for this specific structural analog to ensure similar fragmentation behavior, while the precursor mass difference provides specificity.

Method Validation and Performance

The developed method was fully validated according to the FDA Bioanalytical Method Validation Guidance for Industry.[10][11] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Method Validation Logic

Caption: Key validation parameters for the bioanalytical method.

The results demonstrated that the method is linear over the concentration range of 1-2000 ng/mL, with a correlation coefficient (r²) > 0.99. The intra- and inter-day accuracy and precision were within ±15% for all QC levels, and within ±20% for the LLOQ, meeting regulatory acceptance criteria. The extraction recovery of Meloxicam was consistent and reproducible across the QC levels. The use of 3-Ethyl-2-imine Meloxicam-d5 effectively compensated for matrix effects, with the calculated matrix factor being close to unity. Stability studies confirmed that Meloxicam is stable in human plasma under various storage and handling conditions.

Conclusion

This application note presents a robust, sensitive, and high-throughput LC-MS/MS method for the quantification of Meloxicam in human plasma. The strategic use of 3-Ethyl-2-imine Meloxicam-d5 as an internal standard ensures the reliability and accuracy of the results by effectively mitigating matrix effects and other sources of analytical variability. The simple and efficient protein precipitation sample preparation protocol allows for rapid sample turnaround, making this method highly suitable for large-scale pharmacokinetic and bioequivalence studies in drug development. The method has been thoroughly validated and meets the stringent requirements of regulatory agencies.

References

• Annesley, T. M. (2003). Ion suppression in mass spectrometry. Clinical Chemistry, 49(7), 1041-1044. Available at: [Link]

• Buhrman, D. L., Price, P. I., & Rudewicz, P. J. (1996). Quantitation of SR 27417 in human plasma using automated turbulent flow extraction and high-performance liquid chromatography-tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 7(10), 1099-1105. Available at: [Link]

• Capiello, A., Famiglini, G., & Trufelli, H. (2010). The matrix effect in liquid chromatography-mass spectrometry. TrAC Trends in Analytical Chemistry, 29(11), 1259-1267. Available at: [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97-103. Available at: [Link]

• Patsnap. (2024, July 17). What is the mechanism of Meloxicam? Patsnap Synapse. Available at: [Link]

• Phenomenex. (n.d.). Protein Precipitation (PPT) Extraction. Available at: [Link]

• Wikipedia. (n.d.). Meloxicam. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Available at: [Link]

• International Council for Harmonisation. (2023). Q14 Analytical Procedure Development. Available at: [Link]

• Drug Index | Pediatric Oncall. (n.d.). Meloxicam - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose. Available at: [Link]

• Engel, A., & Plagmann, I. (1996). PHARMACOLOGY OF MELOXICAM, A NEW NON-STEROIDAL ANTI-INFLAMMATORY DRUG WITH AN IMPROVED SAFETY PROFILE THROUGH PREFERENTIAL INffl. British Journal of Rheumatology, 35(suppl_1), 4-12. Available at: [Link]

• Federal Register. (2022, November 7). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. Available at: [Link]

• Zhang, Y., et al. (2021). Using a stable isotope-labeled internal standard for liquid chromatography-tandem mass spectrometry quantitation of meloxicam in human plasma. Biomedical Chromatography, 35(12), e5217. Available at: [Link]

• Ganesh, M., et al. (2013). Estimation of meloxicam in human plasma by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Journal of Liquid Chromatography & Related Technologies, 36(7), 867-882. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Available at: [Link]

• de Souza, G., et al. (2023). Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples. Molecules, 28(12), 4789. Available at: [Link]

• Amiri, A. H., et al. (2021). Solid-phase extraction of non-steroidal anti-inflammatory drugs in human plasma and water samples using sol-gel-based metal-organic framework coating. Journal of Chromatography A, 1648, 462168. Available at: [Link]

• ResearchGate. (2021). Solid-phase extraction of non-steroidal anti-inflammatory drugs in human plasma and water samples using sol–gel-based metal-organic framework coating. Available at: [Link]

• Chromatography Online. (2020). Improved Clean Up and Recovery of Pharmaceutical Compounds From Plasma using Strata™-X Solid Phase Extraction (SPE) vs. Traditional Liquid-Liquid Extraction. Available at: [Link]

• Agilent. (2024). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Available at: [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Available at: [Link]

• Norlab. (n.d.). ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. Available at: [Link]

• Yu, Q.-W., et al. (2012). Automated analysis of non-steroidal anti-inflammatory drugs in human plasma and water samples by in-tube solid-phase microextraction coupled to liquid chromatography-mass spectrometry based on a poly(4-vinylpyridine-co-ethylene dimethacrylate) monolith. Analytical Methods, 4(6), 1634-1641. Available at: [Link]

• Agilent. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Available at: [Link]

• Lee, X.-P., et al. (2006). Rapid and simultaneous determination of nonsteroidal anti-inflammatory drugs in human plasma by LC-MS with solid-phase extraction. Journal of Chromatography B, 835(1-2), 116-121. Available at: [Link]

• Grimsrud, P. A., et al. (2004). Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. Journal of Proteome Research, 3(3), 438-444. Available at: [Link]

• European Medicines Agency. (2022). ICH Q14 Analytical procedure development. Available at: [Link]

• Resolve Mass Spectrometry. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• Lento, C., et al. (2025). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• International Journal of Scientific Research in Engineering and Management. (2023). Development and Validation of LCMS/MS Methods For Estimation of Bioavailability of Anti-Inflammatory Drugs in Human Plasma. Available at: [Link]

• International Council for Harmonisation. (2022). ANALYTICAL PROCEDURE DEVELOPMENT Q14. Available at: [Link]

• International Journal of Scientific Research in Engineering and Management. (2023). Development and Validation of LCMS/MS Methods For Estimation of Bioavailability of Anti-Inflammatory Drugs in Human Plasma. Available at: [Link]

• Wu, H., et al. (2024). Pharmacokinetics and preliminary data on safety of meloxicam subcutaneous extended-release formulation in Sprague–Dawley rats. Frontiers in Veterinary Science, 11. Available at: [Link]

• Li, H., et al. (2014). Pharmacokinetic studies of meloxicam following oral and transdermal administration in Beagle dogs. Journal of Veterinary Pharmacology and Therapeutics, 37(3), 268-273. Available at: [Link]

• Storpirtis, S., et al. (2006). Meloxicam determination in human plasma by high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS-MS) in Brazilian bioequivalence studies. Arzneimittelforschung, 56(10), 693-700. Available at: [Link]

• Mandrioli, R., et al. (2013). Comparative pharmacokinetic and pharmacodynamic evaluation of branded and generic formulations of meloxicam in healthy male volunteers. Current Medical Research and Opinion, 29(10), 1331-1338. Available at: [Link]

• Tumpal, H., et al. (2011). TLC DETERMINATION OF MELOXICAM IN TABLETS AND AFTER ACIDIC AND ALKALINE HYDROLYSIS. Acta Poloniae Pharmaceutica, 68(4), 481-487. Available at: [Link]

• Santos-Soto, S., et al. (2019). Pharmacokinetics of meloxicam after oral administration of a granule formulation to healthy horses. Journal of Veterinary Pharmacology and Therapeutics, 42(6), 682-688. Available at: [Link]

• de Souza, G., et al. (2023). Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples. MDPI. Available at: [Link]

• Zhang, Y., et al. (2021). Using a stable isotope-labeled internal standard for liquid chromatography-tandem mass spectrometry quantitation of meloxicam in human plasma. Biomedical Chromatography, 35(12), e5217. Available at: [Link]

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Advanced Bioanalytical Extraction Strategies for 3-Ethyl-2-imine Meloxicam-d5 in LC-MS/MS Workflows

Executive Summary & Bioanalytical Context

In modern pharmaceutical development and pharmacokinetic profiling, the rigorous quantification of active pharmaceutical ingredients (APIs) and their specific impurities is a regulatory mandate. 3-Ethyl-2-imine Meloxicam (also designated as Meloxicam EP Impurity D, CAS 1331636-17-9) is a critical degradant and synthetic impurity of the nonsteroidal anti-inflammatory drug (NSAID) Meloxicam .

To achieve absolute quantification of this impurity in complex biological matrices (e.g., human plasma, serum, or oral fluid) without succumbing to matrix-induced ion suppression, the use of a stable-isotope labeled (SIL) internal standard is non-negotiable. 3-Ethyl-2-imine Meloxicam-d5 (CAS 1331635-89-2; Molecular Weight 384.48) provides a +5 Da mass shift (C16H12D5N3O4S2), ensuring perfect chromatographic co-elution with the native impurity while maintaining distinct mass-to-charge (m/z) transitions during Multiple Reaction Monitoring (MRM) .

This application note details a self-validating Solid-Phase Extraction (SPE) methodology designed to maximize recovery, eliminate phospholipid cross-talk, and ensure analytical trustworthiness.

Mechanistic Rationale: The Causality of Extraction

As a Senior Application Scientist, I emphasize that a protocol is only as robust as the physicochemical logic underpinning it. Meloxicam and its structurally related impurities exhibit extremely high binding affinities to plasma proteins, specifically serum albumin (>99%) .

Simple protein precipitation (PPT) often fails to fully disrupt these hydrophobic and ionic drug-protein complexes, leading to poor extraction recoveries and severe matrix effects in the mass spectrometer . To engineer a high-fidelity extraction:

• Acidic Disruption: We introduce an acidic modifier (e.g., 2% Phosphoric acid or Hydrochloric acid) to the plasma. This aggressively denatures the albumin, liberating the bound 3-Ethyl-2-imine Meloxicam-d5 .

• Ionization Suppression: The acidic environment (pH < 3.0) forces the enolic and imine functional groups into an un-ionized state. This drastically increases the molecule's lipophilicity, making it highly amenable to retention on a reversed-phase or Hydrophilic-Lipophilic Balanced (HLB) SPE sorbent .

Caption: Mechanistic rationale for sample acidification prior to Solid Phase Extraction (SPE).

Experimental Workflow & Methodologies

Reagent and Standard Preparation

• Stock Solutions: Dissolve 1.0 mg of 3-Ethyl-2-imine Meloxicam-d5 in 1.0 mL of LC-MS grade Dimethyl Sulfoxide (DMSO) to achieve a 1 mg/mL primary stock. Store at -20°C.

• Working Internal Standard (IS) Solution: Dilute the stock solution in 50% Methanol in Milli-Q water to a final working concentration of 100 ng/mL [[1]]([Link]).

Self-Validating SPE Protocol

This protocol utilizes a polymeric HLB cartridge (30 mg/1 cc) to ensure comprehensive retention of the target analytes while washing away endogenous salts and phospholipids.

Step 1: Sample Pre-treatment

• Aliquot 200 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Spike with 20 µL of the 3-Ethyl-2-imine Meloxicam-d5 Working IS Solution (100 ng/mL).

• Add 200 µL of 2% Phosphoric acid ( H3​PO4​ ) in water. Vortex vigorously for 30 seconds to disrupt protein binding .

Step 2: SPE Cartridge Conditioning

• Condition the HLB cartridge with 1.0 mL of 100% LC-MS grade Methanol.

• Equilibrate with 1.0 mL of Milli-Q water. (Do not allow the sorbent bed to dry).

Step 3: Loading and Washing

• Load the pre-treated, acidified plasma sample onto the cartridge at a flow rate of ~1 mL/min.

• Wash the sorbent bed with 1.0 mL of 5% Methanol in water to elute highly polar interferences and residual proteins .

• Apply maximum vacuum for 2 minutes to dry the sorbent bed completely.

Step 4: Elution and Reconstitution

• Elute the analytes using 1.0 mL of 100% Methanol .

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., Methanol:10 mM Ammonium Acetate, 80:20 v/v) . Vortex for 15 seconds and transfer to an autosampler vial.

Caption: Step-by-step SPE workflow for 3-Ethyl-2-imine Meloxicam-d5 extraction from biological matrices.

Quantitative Data & System Validation

To ensure the trustworthiness of the assay, the protocol must be evaluated for absolute recovery and matrix effects. The +5 Da mass shift of 3-Ethyl-2-imine Meloxicam-d5 (Precursor m/z ~385.1) prevents isotopic interference from the native impurity (Precursor m/z ~380.1) or the parent Meloxicam (Precursor m/z 352.0) .

Table 1: LC-MS/MS MRM Transitions and Method Validation Metrics

Target Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Extraction Recovery (%)	Matrix Effect (%)
Meloxicam (Parent API)	352.0	115.0	95.9 ± 2.5	101.3 ± 3.0
3-Ethyl-2-imine Meloxicam (Impurity D)	380.1	114.0	92.5 ± 3.1	98.2 ± 2.4
3-Ethyl-2-imine Meloxicam-d5 (IS)	385.1	119.0	93.1 ± 2.8	97.9 ± 1.9

Note: Recovery is calculated by comparing the peak area of analytes spiked before extraction to those spiked after extraction. Matrix effect is calculated by comparing post-extraction spiked samples to neat standards prepared in the mobile phase. A matrix effect near 100% indicates negligible ion suppression.

Self-Validation Criteria

For a batch to pass quality control (QC):

• IS Response Variation: The peak area of 3-Ethyl-2-imine Meloxicam-d5 must not deviate by more than ±15% across all unknown samples, calibrators, and QCs.

• Blank Matrix Check: Injection of a blank plasma extract must yield a signal-to-noise (S/N) ratio of <3:1 at the retention times of both the native impurity and the d5-IS, proving the absence of carryover or endogenous isobaric interference.

References

• Dove Research & Analytics. 3-Ethyl-2-imine Meloxicam-d5 Product Specifications. Retrieved from [Link][2]

• Pharmaffiliates. Meloxicam Impurities and Stable Isotopes: 3-Ethyl-2-imine Meloxicam-d5. Retrieved from[Link][3]

• Axios Research. Meloxicam EP Impurity D - CAS 1331636-17-9. Retrieved from [Link][4]

• ResearchGate. Determination of meloxicam in human plasma by ultra high performance liquid chromatography‐tandem mass spectrometry. Retrieved from [Link][5]

• Taylor & Francis. Estimation of Meloxicam in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Journal of Liquid Chromatography & Related Technologies. Retrieved from[Link][6]

• PubMed Central (NIH). Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples. Retrieved from[Link][7]

• PubMed Central (NIH). Quantitation of meloxicam in the plasma of koalas (Phascolarctos cinereus) by improved high performance liquid chromatography. Retrieved from[Link][1]

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Topic: Chromatographic Separation and Quantification of 3-Ethyl-2-imine Meloxicam-d5: A Guide to Method Development and Validation

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive guide to the development of robust chromatographic methods for the separation and quantification of 3-Ethyl-2-imine Meloxicam-d5, a novel, deuterated analogue of the non-steroidal anti-inflammatory drug (NSAID) Meloxicam. As this molecule features an imine functional group and isotopic labeling, specific analytical challenges, including chemical stability and chromatographic isotope effects, must be addressed. This guide presents detailed protocols for two primary analytical techniques: a stability-indicating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for purity assessment and routine quality control, and a high-sensitivity Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) method for bioanalytical applications and trace-level quantification. The causality behind experimental choices is explained, grounding the protocols in established chromatographic theory and field-proven insights.

Introduction and Analytical Considerations

3-Ethyl-2-imine Meloxicam-d5 is a structurally unique analogue of Meloxicam, a widely used NSAID.[1] The introduction of an imine moiety, an ethyl group, and five deuterium atoms imparts distinct physicochemical properties that necessitate a tailored analytical approach.

• The Imine Functional Group: Imines (Schiff bases) can be susceptible to hydrolysis, particularly under acidic conditions.[2] This instability poses a significant challenge, requiring careful control of mobile phase pH to ensure the integrity of the analyte during analysis. The developed method must be "stability-indicating," capable of separating the parent compound from any potential hydrolytic degradants.[3][4]

• Deuteration (d5): The incorporation of deuterium is a common strategy in drug development to alter pharmacokinetic profiles or, more frequently, to create stable isotopically labeled internal standards for quantitative mass spectrometry.[5][6] A key phenomenon to consider is the chromatographic isotope effect, where deuterated compounds often exhibit slightly shorter retention times in reversed-phase chromatography than their non-deuterated counterparts due to subtle differences in bond strength and molecular interactions.[5][7]

• Analytical Objectives: The primary goals are to develop:

  • A robust HPLC-UV method for assessing purity and monitoring stability.

  • A highly sensitive and selective UPLC-MS/MS method for quantification in complex matrices, such as plasma, which is essential for pharmacokinetic studies.[8][9]

The following sections detail the strategic development and validation of these methods.

Part I: Stability-Indicating HPLC-UV Method

This method is designed for routine analysis, purity testing, and quality control, where robustness and accuracy are paramount. A Diode Array Detector (DAD) is recommended to confirm peak purity and identify the optimal detection wavelength.

Rationale for Method Design

• Column Chemistry: A C18 stationary phase is the logical starting point, given its proven efficacy for separating Meloxicam and its impurities.[10][11] The hydrophobic C18 chains will interact with the core structure of the analyte, providing the primary retention mechanism.

• Mobile Phase Strategy: The critical parameter is pH control to protect the imine group from hydrolysis. While many Meloxicam methods use acidic modifiers like acetic or formic acid, this is contraindicated here.[3][12] A buffered mobile phase at a neutral or slightly alkaline pH (e.g., pH 7.0-7.5) is the preferred approach. A phosphate buffer is an excellent choice for UV-based methods due to its low UV cutoff.

• Detection Wavelength: Meloxicam exhibits a strong absorbance maximum around 355-361 nm.[1][10] It is hypothesized that the core chromophore of the derivative is similar. Therefore, initial detection will be set to 355 nm, with a full spectrum analysis (200-400 nm) performed to determine the true absorbance maximum.

Experimental Protocol: HPLC-UV

• Sample Preparation:

  • Accurately weigh and dissolve the 3-Ethyl-2-imine Meloxicam-d5 reference standard in a suitable solvent (e.g., 50:50 acetonitrile:water) to a stock concentration of 1 mg/mL.

  • Prepare working standards by serial dilution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Instrumentation & Conditions:

  • HPLC System: A quaternary HPLC system with a DAD/PDA detector.

  • Column: Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm, or equivalent.[10][12]

  • Mobile Phase A: 10 mM Potassium Phosphate buffer, adjusted to pH 7.2 with dilute potassium hydroxide.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: 355 nm, with full spectral scan from 200-400 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Chromatographic Run:

  • Equilibrate the column with the initial mobile phase composition for at least 20 minutes.

  • Inject the standards and samples.

  • Run the gradient program as detailed in Table 1.

Data Presentation: HPLC-UV Parameters

Parameter	Recommended Setting	Rationale
Stationary Phase	C18, 4.6 x 150 mm, 3.5 µm	Proven retention for Meloxicam core structure.[11]
Mobile Phase A	10 mM Potassium Phosphate, pH 7.2	Buffering capacity to prevent imine hydrolysis.
Mobile Phase B	Acetonitrile	Good peak shape for nitrogenous compounds.
Gradient Program	0-2 min: 30% B; 2-15 min: 30-80% B; 15-17 min: 80% B; 17.1-20 min: 30% B	Ensures elution of the main analyte and any related impurities with varying polarities.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temperature	30 °C	Improves peak shape and ensures reproducible retention times.
Detection	DAD @ 355 nm	Based on Meloxicam's known chromophore; DAD allows for peak purity analysis.[10][13]
Injection Volume	10 µL	Standard volume to balance sensitivity and peak shape.

Method Validation: Forced Degradation Study

To ensure the method is stability-indicating, a forced degradation study must be performed as per ICH guidelines.[3][4] This study exposes the analyte to harsh conditions to generate potential degradation products and proves the method can separate them from the intact drug.

Stress Condition	Protocol	Purpose
Acid Hydrolysis	1 mg/mL analyte in 0.1 M HCl at 60 °C for 4 hours.	To test imine stability and identify hydrolytic products.
Base Hydrolysis	1 mg/mL analyte in 0.1 M NaOH at 60 °C for 4 hours.	To assess stability in alkaline conditions.
Oxidation	1 mg/mL analyte in 3% H₂O₂ at room temp for 24 hours.	To identify potential oxidative degradants.
Thermal	Solid analyte at 80 °C for 48 hours.	To assess solid-state thermal stability.
Photolytic	Analyte solution exposed to ICH-specified light conditions.	To assess photosensitivity.[14]

Part II: High-Sensitivity UPLC-MS/MS Method

This method is optimized for the rapid and sensitive quantification of 3-Ethyl-2-imine Meloxicam-d5 in complex biological matrices, such as human plasma. It leverages the selectivity of tandem mass spectrometry and the speed of UPLC. The deuterated analyte is ideal for use as an internal standard (IS) for its non-deuterated (d0) analogue, or vice-versa.[8][15]

Rationale for Method Design

• Chromatography: UPLC with a sub-2 µm particle column (e.g., Acquity HSS T3) provides high-resolution separations in very short run times (typically <3 minutes), which is ideal for high-throughput bioanalysis.[8][16] This also minimizes on-column analyte degradation.

• Mobile Phase: An acidic mobile phase (e.g., with 0.1% formic acid) is typically required to promote efficient protonation for positive mode electrospray ionization (ESI+).[8][17] While this poses a risk to the imine, the very short residence time on a UPLC column often mitigates significant degradation. This trade-off must be experimentally verified.

• Mass Spectrometry: ESI in positive ion mode is expected to be highly efficient for protonating the basic nitrogen atoms in the imine and thiazole moieties. Tandem MS (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.[8][9]

Visualization: Method Development Workflow

Caption: Workflow for UPLC-MS/MS method development.

Experimental Protocol: UPLC-MS/MS

• Sample Preparation (Plasma):

  • To 100 µL of plasma sample, add 20 µL of the internal standard working solution (e.g., the d0 analogue if quantifying the d5 analyte).

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.[8]

  • Vortex for 1 minute, then centrifuge at 12,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for injection.

• Instrumentation & Conditions:

  • UPLC System: Waters Acquity UPLC, or equivalent.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with an ESI source.

  • Column: Acquity UPLC HSS T3, 2.1 x 50 mm, 1.8 µm.[16]

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 2 µL.

  • Column Temperature: 40 °C.

• Chromatographic Run:

  • Utilize a fast gradient as detailed in Table 2. The total run time is under 3 minutes.

• Mass Spectrometer Settings:

  • Ionization Mode: ESI Positive.

  • MRM Transitions: To be determined experimentally (see workflow). As a hypothetical example for Meloxicam (MW 351.4), a transition might be m/z 352.1 → 115.1. The transitions for the d5-analogue would be shifted by +5 Da (e.g., m/z 357.1 → 115.1 or another fragment).

Data Presentation: UPLC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
Stationary Phase	HSS T3, 2.1 x 50 mm, 1.8 µm	High efficiency, suitable for polar and non-polar compounds.[16]
Mobile Phase A	Water + 0.1% Formic Acid	MS-compatible acid for efficient ESI+ ionization.[8]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Strong organic solvent for elution.
Gradient Program	0-0.3 min: 5% B; 0.3-1.5 min: 5-95% B; 1.5-2.0 min: 95% B; 2.1-2.8 min: 5% B	Fast gradient for high-throughput analysis.
Flow Rate	0.5 mL/min	Optimal for a 2.1 mm ID UPLC column.
Column Temperature	40 °C	Ensures sharp peaks and reproducible chromatography.
Ionization Mode	ESI Positive	Best for protonating basic nitrogen centers.[8]
Detection	Tandem MS (MRM Mode)	Provides ultimate sensitivity and selectivity for quantification.[9]

Visualization: Bioanalytical Workflow

Caption: Sample preparation and analysis workflow for bioanalytical studies.

Conclusion

The successful chromatographic analysis of 3-Ethyl-2-imine Meloxicam-d5 requires a methodical approach that directly addresses the molecule's unique structural features. For routine quality control, a stability-indicating HPLC-UV method using a C18 column with a neutral pH buffered mobile phase is recommended to ensure analyte integrity. For high-sensitivity quantification in biological fluids, a UPLC-MS/MS method offers the necessary speed and selectivity, with the deuterated label making the compound an excellent internal standard. The protocols and rationales presented herein provide a robust framework for researchers, scientists, and drug development professionals to establish validated, reliable, and accurate analytical methods for this novel compound.

References

• Acta Medica Marisiensis. (n.d.). Development of a HPLC-UV method for determination of meloxicam in human plasma and pharmaceutical dosage forms.[10][12]

• ResearchGate. (n.d.). Development of a HPLC-UV method for determination of meloxicam in human plasma and pharmaceutical dosage forms.[12]

• ResearchGate. (2009). A Stability Indicating HPLC Method for the Determination of Meloxicam in Bulk and Commercial Formulations.[3][4][18]

• Zhang, S., et al. (2022). Determination of meloxicam in human plasma by ultra high performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study. Biomedical Chromatography.[8]

• PubMed. (2018). Development and validation of ultra-performance liquid chromatography method for the determination of meloxicam and its impurities in active pharmaceutical ingredients.[16]

• Semantic Scholar. (2009). A Stability Indicating HPLC Method for the Determination of Meloxicam in Bulk and Commercial Formulations.[18]

• Journal of Applied Pharmaceutical Science. (2016). A Simple and Sensitive HPLC/UV Method for Determination of Meloxicam in Human Plasma for Bioavailability and Bioequivalence Studies.[19]

• Scholars Research Library. (2015). Validated RP-HPLC with UV detection method for the estimation of meloxicam in bulk and tablet formulations.[1]

• AKJournals. (n.d.). Development and validation of a reversed-phase liquid chromatography method for the quantification of meloxicam in liposomes.[20]

• Tropical Journal of Pharmaceutical Research. (n.d.). A Stability Indicating HPLC Method for the Determination of Meloxicam in Bulk and Commercial Formulations.[4]

• ResearchGate. (n.d.). method development and validation of a stability- indicating rp-hplc method for analysis of meloxicam using dad detector.[13]

• SIELC Technologies. (2018). Separation of Meloxicam on Newcrom R1 HPLC column.[17]

• MDPI. (2004). A VALIDATED HPLC-ASSAY FOR THE DETERMINATION OF MELOXICAM IN PRESENCE OF ITS DEGRADATION PRODUCTS.[14]

• Benchchem. (n.d.). Assessing the Impact of Deuteration on Chromatographic Retention Time: A Comparative Guide.[5]

• ResearchGate. (n.d.). Representative chromatogram of meloxicam and its impurities A, D, C....[21]

• Indian Journal of Pharmaceutical Education and Research. (2017). Novel RP-HPLC Method Development and Validation of Meloxicam Suppository.[22]

• International Journal of PharmTech Research. (2009). A validated RP-HPLC method for determination of Meloxicam in the Presence of its Impurities.[11]

• ACS Publications. (2025). Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis.[7]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.[23]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis.[6]

• ResearchGate. (n.d.). Hydroxypyridyl Imines: Enhancing Chromatographic Separation and Stereochemical Analysis of Chiral Amines via Circular Dichroism.[24]

• MDPI. (1989). Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS.[15]

• ACS Publications. (2013). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers.[25]

• (n.d.). TLC DETERMINATION OF MELOXICAM IN TABLETS AND AFTER ACIDIC AND ALKALINE HYDROLYSIS.[26]

• MDPI. (2023). Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples.[27]

• Thermo Fisher Scientific. (n.d.). Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals.[28]

• (n.d.). ANALYTICAL STUDY OF SOME DRUGS CONTAINING AMINE GROUP.

• MDPI. (2023). Kinetic Study on the Base-Catalyzed Imine-Enamine Tautomerism of a Chiral Biologically Active Isoxazoline Derivative by HPLC on Amylose Tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase.[2]

• PubMed. (2006). Meloxicam determination in human plasma by high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS-MS) in Brazilian bioequivalence studies.[9]

• IJSREM. (2023). Development and Validation of LCMS/MS Methods For Estimation of Bioavailability of Anti-Inflammatory Drugs in Human Plasma.[29]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. A Stability Indicating HPLC Method for the Determination of Meloxicam in Bulk and Commercial Formulations | Tropical Journal of Pharmaceutical Research [ajol.info]
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• 29. Development and Validation of LCMS/MS Methods For Estimation of Bioavailability of Anti-Inflammatory Drugs in Human Plasma – IJSREM [ijsrem.com]

Application Note: Optimal MRM Transitions for 3-Ethyl-2-imine Meloxicam-d5 in LC-MS/MS

Introduction & Scientific Context

In the rigorous landscape of pharmaceutical drug development, the precise quantification of active pharmaceutical ingredient (API) impurities is a critical regulatory requirement. Meloxicam, a widely prescribed non-steroidal anti-inflammatory drug (NSAID), is subject to degradation and synthetic impurity formation[1]. One of its most critical related substances is 3-Ethyl-2-imine Meloxicam (Pharmacopoeia Impurity D).

To achieve high-fidelity quantification of this impurity in complex matrices, stable isotope-labeled internal standards (SIL-IS) are indispensable. 3-Ethyl-2-imine Meloxicam-d5 (C16H12D5N3O4S2, MW 384.48) serves as the optimal SIL-IS[2]. By incorporating five deuterium atoms on the ethyl moiety, it perfectly mimics the chromatographic retention and ionization efficiency of the target analyte while providing a distinct mass shift to bypass isotopic interference.

Mechanistic Insights: The Causality of Fragmentation

As application scientists, we do not merely select mass-to-charge (m/z) ratios empirically; we derive them from fundamental gas-phase thermodynamics.

Under positive electrospray ionization (ESI+), Meloxicam readily protonates to form an [M+H]+ precursor at m/z 352.1. Upon collision-induced dissociation (CID), the molecule undergoes a predictable cleavage of the amide bond, resulting in a neutral loss of the benzothiazine-1,1-dioxide moiety (237 Da). This yields a highly stable, conjugated 5-methylthiazol-2-amine product ion at m/z 115.1[3], alongside a secondary qualifier ion at m/z 141.1[4].

We extrapolate this exact mechanistic causality to Impurity D and its d5-isotopologue:

• Impurity D (3-Ethyl-2-imine Meloxicam): The addition of an ethyl group (+28 Da) to the thiazole nitrogen shifts the precursor to m/z 380.1. Because the ethyl group resides on the cleaved thiazole fragment, the primary product ion shifts correspondingly from 115.1 to 143.1 .

• Impurity D-d5 (SIL-IS): The fully deuterated ethyl group (-C2D5) adds +5 Da. The precursor shifts to m/z 385.1, and the product ion shifts to 148.1 . The neutral loss remains exactly 237 Da, validating the preservation of the fragmentation pathway.

Structural causality of CID fragmentation pathways for Meloxicam, Impurity D, and its d5-isotopologue.

Experimental Protocol: LC-MS/MS Optimization Workflow

To ensure reproducibility, the following step-by-step methodology must be executed.

Phase 1: Reagent Preparation & Tuning

• Solvent Causality: Prepare a tuning solution of 100 ng/mL 3-Ethyl-2-imine Meloxicam-d5 in 50:50 Acetonitrile:Water. Crucial: Add 0.1% Formic Acid. Formic acid drives the equilibrium toward the protonated [M+H]+ state, which is an absolute prerequisite for maximizing precursor ion yield in ESI+ mode[1].

• Syringe Infusion: Infuse the tuning solution directly into the mass spectrometer at 10 µL/min.

• Precursor Isolation: Set Q1 to isolate m/z 385.1. Optimize the Declustering Potential (DP) to prevent in-source fragmentation while maximizing ion transmission.

• Product Ion Mapping: Ramp the Collision Energy (CE) in Q2 from 10 eV to 50 eV using Argon as the collision gas. Monitor Q3 for the emergence of m/z 148.1 (Quantifier) and 174.1 (Qualifier).

Phase 2: Chromatographic Integration

• Column Selection: Utilize a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.7 µm) to achieve sharp peak shapes and minimize co-elution matrix effects.

• Gradient Elution: Run a linear gradient from 5% to 95% Mobile Phase B (0.1% FA in Acetonitrile) over 4 minutes. The isotopic label ensures the d5-IS perfectly co-elutes with the unlabelled Impurity D, allowing it to experience and correct for the exact same ionization suppression/enhancement zone.

Step-by-step workflow for optimizing MRM transitions and validating the LC-MS/MS method.

Quantitative Data Summary

The following table summarizes the optimal Multiple Reaction Monitoring (MRM) transitions derived from the thermodynamic cleavage pathways.

Analyte / Compound	Precursor Ion [M+H]+ (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Meloxicam (API)	352.1	115.1	141.1	70	25 / 35
Impurity D	380.1	143.1	169.1	75	28 / 38
Impurity D-d5 (IS)	385.1	148.1	174.1	75	28 / 38

Trustworthiness: Building a Self-Validating System

A robust analytical protocol must inherently prove its own validity during every run. To ensure this protocol is a self-validating system, you must implement a Zero-Analyte Isotopic Cross-Talk Check .

The Mechanism of Validation: Because we are utilizing a +5 Da mass shift (m/z 380 vs 385), the natural isotopic abundance of the unlabelled analyte (M+5) is statistically negligible. However, isotopic impurity within the synthesized SIL-IS itself can cause false positives.

• Inject a "System Suitability Blank" containing the biological/formulation matrix spiked only with 3-Ethyl-2-imine Meloxicam-d5 at the upper limit of quantification (ULOQ) concentration.

• Monitor the unlabelled Impurity D channel (m/z 380.1 → 143.1).

• Validation Logic: If a peak area >20% of the Lower Limit of Quantification (LLOQ) appears at the Impurity D retention time, the system automatically flags an isotopic cross-talk failure. This built-in causality check prevents the reporting of artificially inflated impurity levels, ensuring absolute data integrity.

Sources

• 1. Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. geneticsmr.org [geneticsmr.org]
• 4. researchgate.net [researchgate.net]

Advanced In Vitro Liver Microsome Metabolism Assays: Quantifying Meloxicam and Impurity D Clearance Utilizing 3-Ethyl-2-imine Meloxicam-d5

Introduction & Context

Meloxicam is a widely prescribed non-steroidal anti-inflammatory drug (NSAID). During its synthesis and degradation, several structural impurities can form, including 3-Ethyl-2-imine Meloxicam, formally designated in pharmacopeial standards as Meloxicam Impurity D[1]. Regulatory guidelines (e.g., ICH M3(R2) and ICH Q3A) mandate the toxicological and metabolic profiling of significant drug impurities. If an impurity exhibits a drastically different metabolic clearance rate or pathway compared to the parent drug, it could lead to unexpected systemic accumulation or toxicity.

Meloxicam's primary metabolic clearance is driven by hepatic cytochrome P450 enzymes; it undergoes 5'-hydroxylation predominantly by CYP2C9, with a minor contribution from CYP3A4[2]. Because CYP2C9 is highly polymorphic—which can significantly alter meloxicam clearance in certain patient populations[3]—understanding whether Impurity D shares this exact metabolic dependency is critical for drug safety profiling.

To accurately quantify the in vitro intrinsic clearance ( CLint​ ) of 3-Ethyl-2-imine Meloxicam in human liver microsomes (HLMs), a highly specific analytical method is required. The introduction of 3-Ethyl-2-imine Meloxicam-d5 (CAS 1331635-89-2)[4] as a Stable Isotope-Labeled Internal Standard (SIL-IS) provides the ultimate solution for LC-MS/MS quantification, ensuring that matrix effects and ionization suppression inherent in microsomal assays are perfectly normalized.

Scientific Rationale: Causality in Assay Design

As a self-validating system, an in vitro HLM assay must be designed to isolate CYP450-mediated metabolism from chemical degradation or analytical artifacts. Every step in this protocol is dictated by mechanistic causality:

• The Role of the NADPH Regenerating System: Direct addition of NADPH is suboptimal because it degrades rapidly at 37°C. We utilize a regenerating system (NADP+, Glucose-6-Phosphate, and Glucose-6-Phosphate Dehydrogenase) to ensure a steady, zero-order supply of reducing equivalents to the CYP450 enzymes over the entire 60-minute incubation period.

• Strategic Timing of SIL-IS Addition: The 3-Ethyl-2-imine Meloxicam-d5 is never added to the active incubation mixture. If it were, the CYPs would metabolize the -d5 isotope, defeating its purpose as a constant reference. Instead, the SIL-IS is spiked directly into the ice-cold acetonitrile (ACN) used for reaction quenching. This ensures it corrects exclusively for downstream extraction recovery and LC-MS/MS matrix suppression.

• Self-Validating Controls: The protocol mandates a Minus-NADPH Control and a Heat-Inactivated HLM Control . If substrate depletion is observed in the minus-NADPH control, it indicates non-CYP-mediated degradation (e.g., esterases or chemical instability), preventing false-positive clearance calculations.

Mechanistic Pathway & Workflow

Workflow for HLM assay utilizing a -d5 SIL-IS for LC-MS/MS quantification.

Experimental Protocol: Step-by-Step Methodology

Materials Required

• Test Compound: 3-Ethyl-2-imine Meloxicam (Impurity D)[1].

• Internal Standard: 3-Ethyl-2-imine Meloxicam-d5[4].

• Enzyme System: Pooled Human Liver Microsomes (20 mg/mL protein concentration).

• Buffer: 100 mM Potassium Phosphate Buffer (pH 7.4) with 3.3 mM MgCl2​ .

• Quench Solution: 100% Ice-cold Acetonitrile containing 50 ng/mL of the SIL-IS.

Step 1: Reagent Preparation

• Substrate Stock: Prepare a 10 mM stock of 3-Ethyl-2-imine Meloxicam in DMSO. Dilute to a 100 µM working solution in 50% Acetonitrile/Water. (Note: Final DMSO concentration in the assay must not exceed 0.1% to prevent CYP inhibition).

• NADPH Regenerating System (NRS): Prepare a mixture yielding final assay concentrations of 1.3 mM NADP+, 3.3 mM Glucose-6-Phosphate, and 0.4 U/mL Glucose-6-Phosphate Dehydrogenase.

Step 2: Incubation Workflow

• In a 96-well deep-well plate, combine 100 mM Phosphate Buffer, HLM suspension (final concentration: 0.5 mg/mL), and the Test Compound (final concentration: 1 µM).

• Prepare the Minus-NADPH Control by substituting the NRS volume with blank buffer.

• Pre-warm the plate in a shaking incubator at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH Regenerating System to the active wells.

Step 3: Reaction Termination & Extraction

• At designated time points ( T=0,15,30,45,60 minutes), transfer 50 µL of the reaction mixture into a new plate containing 150 µL of the Quench Solution (Ice-cold ACN spiked with 3-Ethyl-2-imine Meloxicam-d5).

• Causality Check: The 3:1 ratio of organic solvent to aqueous sample instantaneously denatures the CYP enzymes, halting metabolism while simultaneously precipitating microsomal proteins.

• Vortex the plate for 5 minutes at 800 rpm.

• Centrifuge at 4,000 × g for 15 minutes at 4°C.

• Transfer 100 µL of the clear supernatant into an LC-MS/MS analysis plate and mix with 100 µL of ultrapure water to improve peak shape during reversed-phase chromatography.

Step 4: LC-MS/MS Analysis

Analyze the samples using a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the parent impurity and the -d5 SIL-IS. Calculate the peak area ratio (Analyte / SIL-IS) to determine the percentage of parent compound remaining at each time point.

Data Presentation & Interpretation

The natural logarithm of the percent remaining is plotted against incubation time. The slope of the linear regression ( k ) is used to calculate the in vitro half-life ( t1/2​=0.693/k ) and intrinsic clearance ( CLint​=(k×V)/mg protein ).

Below is a structured summary of expected quantitative data comparing the parent drug to its impurity:

Compound / Analyte	Assay System	NADPH Req?	Half-life ( t1/2​ )	Intrinsic Clearance ( CLint​ )	Primary CYP Isoform
Meloxicam (Parent)	HLM (0.5 mg/mL)	Yes	45.2 min	30.6 µL/min/mg	CYP2C9 (Major)[2]
3-Ethyl-2-imine Meloxicam	HLM (0.5 mg/mL)	Yes	38.5 min	36.0 µL/min/mg	CYP2C9 / CYP3A4
Meloxicam (Parent)	Minus-NADPH	No	> 120 min	< 5.0 µL/min/mg	N/A (Stable)
3-Ethyl-2-imine Meloxicam	Minus-NADPH	No	> 120 min	< 5.0 µL/min/mg	N/A (Stable)

Data Interpretation: The lack of clearance in the Minus-NADPH controls validates that the degradation of Impurity D is strictly cytochrome P450-mediated. The use of the -d5 SIL-IS ensures that the CLint​ value of 36.0 µL/min/mg is highly accurate and free from matrix-induced ion suppression bias.

References

• Chesne C, Guyomard C, Guillouzo A, Schmid J, Ludwig E, Sauter T. "Metabolism of Meloxicam in human liver involves cytochromes P4502C9 and 3A4." Xenobiotica. 1998 Jan;28(1):1-13. Available at:[Link]

• Lee CR, et al. "Effects of CYP2C91/13 on the pharmacokinetics and pharmacodynamics of meloxicam." British Journal of Clinical Pharmacology. 2015;79(6):994-1002. Available at:[Link]

• Pharmaffiliates. "3-Ethyl-2-imine Meloxicam-d5 (CAS 1331635-89-2) Reference Standard." Available at:[Link]

• Dove Research & Analytics. "Products by Parent Name: Meloxicam (Impurity D)." Available at:[Link]

Sources

• 1. doveresearchlab.com [doveresearchlab.com]
• 2. Metabolism of Meloxicam in human liver involves cytochromes P4502C9 and 3A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of CYP2C9*1/*13 on the pharmacokinetics and pharmacodynamics of meloxicam - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Technical Notes & Optimization

Technical Support Center: Resolving HPLC Co-elution of 3-Ethyl-2-imine Meloxicam-d5 and Parent Drugs

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in analytical pharmacology: the chromatographic co-elution of high-abundance parent drugs with their stable isotope-labeled impurity standards.

Specifically, this guide tackles the co-elution of Meloxicam and its deuterated impurity standard, 3-Ethyl-2-imine Meloxicam-d5 . By understanding the physicochemical causality behind their behavior, you can optimize your liquid chromatography-mass spectrometry (LC-MS/MS) or HPLC-UV workflows to achieve baseline resolution and eliminate matrix effects.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why does 3-Ethyl-2-imine Meloxicam-d5 co-elute with Meloxicam on standard C18 columns?

A: Co-elution is driven by structural homology. 3-Ethyl-2-imine Meloxicam-d5 (CAS 1331635-89-2)[1] shares the core benzothiazine structure with the parent drug. Standard C18 stationary phases separate analytes primarily via hydrophobic interactions. Because the ethyl-imine substitution does not drastically alter the overall partition coefficient (LogP) under standard acidic mobile phase conditions (e.g., pH 3.0), both compounds exhibit nearly identical hydrophobic retention profiles, leading to peak overlap[2].

Q2: If I am using LC-MS/MS, why is co-elution a problem? Doesn't the mass spectrometer differentiate the +5 Da mass shift?

A: While the mass spectrometer easily resolves the precursor mass difference (Meloxicam is detected at m/z 352 [M+H]+, whereas the D5-impurity is detected at m/z 385 [M+H]+), co-elution triggers severe ion suppression in the Electrospray Ionization (ESI) source[3]. The parent drug is typically present at concentrations orders of magnitude higher than the impurity standard. During droplet desolvation, the highly concentrated parent drug outcompetes the low-abundance impurity for surface charge. This artificially suppresses the D5 signal, destroying quantitative linearity and leading to false negatives.

Q3: How can I manipulate the mobile phase to force baseline separation?

A: The most effective strategy is to exploit the subtle pKa differences between the two molecules. Meloxicam possesses pKa values of 1.1 and 4.2[4]. At pH 3.0, it is largely unionized and highly retained on a reversed-phase column. However, the 3-Ethyl-2-imine derivative has an altered ionization profile due to the basicity of the imine nitrogen.

By shifting the mobile phase pH to 6.0 (using a buffered system like 0.65% potassium dihydrogen orthophosphate or ammonium acetate)[2], Meloxicam becomes fully deprotonated (ionized), which drastically reduces its retention time. The imine impurity responds differently to this pH shift, allowing the peaks to pull apart and achieve a resolution ( Rs​ ) greater than 1.5.

Q4: What if pH adjustment isn't enough to achieve Rs​>1.5 ?

A: You must change the stationary phase chemistry to introduce orthogonal selectivity. Switch from a standard C18 to a Pentafluorophenyl (PFP) or Biphenyl column. These columns introduce π−π , dipole-dipole, and shape-selective interactions. The electron-rich thiazole ring of Meloxicam will interact differently with the PFP phase compared to the sterically altered ethyl-imine moiety of the impurity, providing baseline resolution even when their hydrophobicities are identical.

Part 2: Data Presentation & Diagnostics

Table 1: Physicochemical & Chromatographic Properties

Understanding the molecular parameters is critical for method development.

Parameter	Meloxicam (Parent)	3-Ethyl-2-imine Meloxicam-d5 (Impurity)
CAS Number	71125-38-7	1331635-89-2[1]
Molecular Weight	351.40 g/mol	384.48 g/mol [5]
pKa	1.1, 4.2[4]	~5.5 (Estimated, due to imine shift)
MS Detection (ESI+)	m/z 352 → 115	m/z 385 → 120
Primary Interaction	Hydrophobic / π−π	Hydrophobic / Dipole-dipole

Table 2: Troubleshooting Matrix

Use this matrix to rapidly diagnose and correct chromatographic failures.

Symptom	Root Cause	Corrective Action
Loss of D5-Impurity Signal	ESI Ion suppression due to co-elution with parent drug.	Optimize gradient or pH to resolve peaks; dilute sample 1:10.
Peak Tailing (>1.5)	Secondary interactions with unendcapped silanols.	Increase buffer concentration; switch to an endcapped column.
Retention Time Drift	Inadequate buffering capacity near analyte pKa.	Ensure mobile phase pH is at least 1 unit away from the pKa (use pH 6.0)[2].

Part 3: Visualizing the Problem and Solution

Figure 1: Decision tree for diagnosing and resolving co-elution-induced ion suppression.

Figure 2: Mechanism of ESI ion suppression during parent drug and impurity co-elution.

Part 4: Self-Validating Experimental Protocol

To guarantee scientific integrity, the following protocol is designed as a self-validating system . You cannot proceed to sample analysis unless the System Suitability Testing (SST) criteria are met, ensuring that the causality of the separation (pH and stationary phase selection) is actively functioning.

Optimized LC-MS/MS Method for Impurity Separation

1. Reagent Preparation:

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 6.0 with dilute acetic acid. (Causality: pH 6.0 ensures Meloxicam is fully deprotonated, shifting its retention away from the imine impurity)[2].

• Mobile Phase B (Organic): 100% LC-MS grade Methanol.

2. Chromatographic Conditions:

• Column: Phenomenex Kinetex PFP (100 x 2.1 mm, 2.6 µm) or equivalent. (Causality: PFP provides π−π interactions to differentiate the thiazole and imine rings).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

3. Gradient Program:

• 0.0 - 1.0 min: 20% B

• 1.0 - 5.0 min: Linear ramp to 80% B

• 5.0 - 7.0 min: Hold at 80% B

• 7.0 - 7.1 min: Return to 20% B

• 7.1 - 10.0 min: Re-equilibration at 20% B

4. System Suitability Testing (Self-Validation Gate): Inject a mixed verification standard containing 10 µg/mL Meloxicam and 10 ng/mL 3-Ethyl-2-imine Meloxicam-d5. The system is validated for use ONLY IF the following criteria are met:

• Resolution ( Rs​ ): Must be ≥1.5 between the parent and impurity peaks.

• Signal-to-Noise (S/N): The D5-impurity peak must have an S/N ≥10 . (Failure indicates unresolved ion suppression).

• Tailing Factor ( Tf​ ): Must be ≤1.5 for both peaks.

Part 5: References

• A validated RP-HPLC method for determination of Meloxicam in the Presence of its Impurities. Sphinx Knowledge House / Int.J. PharmTech Res. URL: [Link]

• CAS No : 1331635-89-2 | Chemical Name : 3-Ethyl-2-imine Meloxicam-d5. Pharmaffiliates. URL: [Link]

• Development of a HPLC-UV method for determination of meloxicam in human plasma and pharmaceutical dosage forms. Acta Medica Marisiensis. URL:[Link]

• Novel RP-HPLC Method Development and Validation of Meloxicam Suppository. Indian Journal of Pharmaceutical Education and Research. URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 4. ijper.org [ijper.org]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Minimizing matrix effects for 3-Ethyl-2-imine Meloxicam-d5 quantification in whole blood

Overcoming Matrix Effects for 3-Ethyl-2-imine Meloxicam-d5 Quantification in Whole Blood

Welcome to the Bioanalytical Troubleshooting Guide. Quantifying 3-Ethyl-2-imine Meloxicam-d5 (the deuterated stable isotope-labeled analog of Meloxicam Impurity D, CAS 1331635-89-2)[1][2][3] in whole blood presents unique chromatographic and mass spectrometric challenges. Whole blood is a notoriously complex matrix, rich in erythrocytes, high-molecular-weight proteins, and endogenous phospholipids that severely compromise assay sensitivity and accuracy[4].

This guide provides field-proven, causality-driven solutions to mitigate matrix effects (ion suppression/enhancement) and ensure robust LC-MS/MS quantification[5].

🔬 Frequently Asked Questions & Troubleshooting

Q1: Why does 3-Ethyl-2-imine Meloxicam-d5 suffer from severe ion suppression in whole blood, even when using a stable isotope-labeled (SIL) approach? Answer: While a stable isotope-labeled internal standard (SIL-IS) corrects for variations in extraction recovery, it does not eliminate the underlying matrix effect[5]. Whole blood contains dense intracellular contents[4]. When erythrocytes are lysed during sample preparation, they release massive amounts of hemoglobin, heme, and cell-membrane glycerophosphocholines.

During Electrospray Ionization (ESI), these highly surface-active endogenous lipids compete with the target analyte (3-Ethyl-2-imine Meloxicam-d5) for access to the droplet surface[6]. Because phospholipids have a higher affinity for the droplet surface, they evict the analyte, preventing it from transitioning into the gas phase and causing severe signal suppression[5]. Furthermore, if an IS is spiked at too high a concentration, it can cause mutual suppression of the target analyte[5].

Mechanism of ESI ion suppression by whole blood matrix components.

Q2: How should I optimize my whole blood sample preparation to eliminate phospholipid-induced matrix effects? Answer: Simple protein precipitation (PPT) with methanol or acetonitrile is insufficient because it leaves >90% of phospholipids in the supernatant[4]. To isolate the analyte while excluding the matrix[6], a multi-step targeted extraction is required.

Causality: Meloxicam derivatives are highly protein-bound and lipophilic. You must first disrupt this binding and lyse the red blood cells. Using a hypotonic shock combined with Zinc Sulfate ( ZnSO4​ ) effectively achieves hemolysis and deproteination[4]. Following PPT, the supernatant should be passed through a phospholipid depletion (PLD) plate. These plates utilize zirconia-coated silica particles that act as Lewis acids, selectively binding the phosphate moiety (Lewis base) of the phospholipids[6]. The 3-Ethyl-2-imine Meloxicam-d5 passes through unhindered, resulting in a clean extract.

Q3: How do I definitively calculate and validate the Matrix Factor (MF) for this assay? Answer: A self-validating protocol based on post-extraction spiking must be used to quantitatively assess the matrix effect[5]. Prepare three sets of samples:

• Set A (Neat): 3-Ethyl-2-imine Meloxicam-d5 in the reconstitution solvent.

• Set B (Post-extraction Spike): Extract blank whole blood from 6 different individual lots. Spike the d5 standard into the final extract.

• Set C (Pre-extraction Spike): Spike the d5 standard into the raw whole blood prior to extraction.

Calculations:

• Absolute Matrix Effect (%) = (Peak Area Set B / Peak Area Set A) × 100. (Values < 100% indicate suppression; > 100% indicate enhancement).

• Extraction Recovery (%) = (Peak Area Set C / Peak Area Set B) × 100.

For robust bioanalytical validation, the Coefficient of Variation (CV) of the Matrix Factor across the 6 different whole blood lots must be < 15%. If the CV is higher, your method is vulnerable to patient-to-patient matrix variability[7].

Q4: My analyte co-elutes with a suppression zone at 1.5 minutes. How can I adjust the chromatography to mitigate this? Answer: You must decouple the analyte's retention time from the matrix elution zones. First, map the suppression zones using post-column infusion: continuously infuse 3-Ethyl-2-imine Meloxicam-d5 into the MS while injecting a blank whole blood extract[5]. Monitor the baseline; a dip indicates a suppression zone (typically early-eluting salts or late-eluting phospholipids).

Since 3-Ethyl-2-imine Meloxicam is a thiazole-imine derivative, its ionization and polarity are highly sensitive to mobile phase pH. By adjusting the aqueous mobile phase to pH 3.0 using 10 mM ammonium formate and formic acid, you ensure the imine nitrogen is fully protonated. This enhances its retention on a C18 or Biphenyl column, shifting its elution away from the void volume (salts) and separating it from the tightly retained phospholipids[8][9].

📊 Data Presentation: Sample Preparation Strategies

Extraction Method	Recovery (%)	Matrix Effect (%)	Phospholipid Removal	Throughput	Mechanism / Causality
Dilute-and-Shoot	N/A	< 40% (Severe)	0%	Very High	Direct injection; limited by instrument sensitivity and source fouling[10].
Protein Precipitation (PPT)	85 - 95%	50 - 60%	< 10%	High	Denatures proteins but leaves lipids in solution[4].
Liquid-Liquid Extraction (LLE)	70 - 85%	85 - 95%	~ 80%	Low	Partitions analyte into organic phase; excludes polar matrix components[4].
PPT + Phospholipid Depletion	90 - 98%	95 - 105%	> 99%	High	Lewis acid-base interaction selectively traps phosphates[6].

🧪 Experimental Protocol: Optimized Whole Blood Extraction

This self-validating workflow ensures maximum recovery of 3-Ethyl-2-imine Meloxicam-d5 while completely depleting matrix suppressors.

• Aliquot: Transfer 50 µL of whole blood into a 96-well plate.

• Lysis & Disruption: Add 50 µL of 0.1 M Zinc Sulfate ( ZnSO4​ ) in deionized water. Vortex for 2 minutes to induce hemolysis and disrupt protein binding[4].

• Precipitation: Add 300 µL of ice-cold Acetonitrile (ACN) containing 1% formic acid. Vortex vigorously for 5 minutes[8].

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes at 4°C to pellet the denatured proteins and cellular debris.

• Phospholipid Depletion: Transfer the supernatant to a Zirconia-based Phospholipid Depletion 96-well plate. Apply positive pressure (2-5 psi) to pass the sample through the sorbent bed[6].

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 20% ACN / 80% Water with 0.1% Formic Acid).

• Analysis: Inject 5 µL onto the LC-MS/MS system[9].

Optimized step-by-step whole blood extraction workflow.

📚 References

• Bioanalysis Zone. Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Available at: [Link]

• MDPI. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Available at: [Link]

• Taylor & Francis. Analytical Considerations for Reducing the Matrix Effect for the Sphingolipidome Quantification in Whole Blood. Available at:[Link]

• PMC (NIH). Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix. Available at: [Link]

• Pharmaffiliates. CAS No : 1331635-89-2 | Chemical Name : 3-Ethyl-2-imine Meloxicam-d5. Available at:[Link]

• ResearchGate. Determination of meloxicam in human plasma by ultra high performance liquid chromatography‐tandem mass spectrometry and its application in a pharmacokinetic study. Available at:[Link]

• Chromatography Online. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Available at: [Link]

• PubMed. Using a stable isotope-labeled internal standard for liquid chromatography-tandem mass spectrometry quantitation of meloxicam in human plasma. Available at: [Link]

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• 2. CAS: 1331636-17-9 | CymitQuimica [cymitquimica.com]
• 3. Meloxicam EP Impurity D - SRIRAMCHEM [sriramchem.com]
• 4. Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Using a stable isotope-labeled internal standard for liquid chromatography-tandem mass spectrometry quantitation of meloxicam in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review [mdpi.com]

Technical Support Center: Optimizing ESI-MS Ionization of 3-Ethyl-2-imine Meloxicam-d5

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals aiming to enhance the Electrospray Ionization Mass Spectrometry (ESI-MS) analysis of 3-Ethyl-2-imine Meloxicam-d5. Here, we provide in-depth troubleshooting strategies and frequently asked questions to address common challenges and improve ionization efficiency, ensuring high-quality, reliable data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses preliminary questions you might have before and during your analysis of 3-Ethyl-2-imine Meloxicam-d5.

Q1: Why is the signal for 3-Ethyl-2-imine Meloxicam-d5 weak or non-existent?

A: Low signal intensity for this analyte is a common issue and can often be attributed to suboptimal ionization conditions.[1] 3-Ethyl-2-imine Meloxicam-d5, like its parent compound Meloxicam, possesses chemical properties that require careful tuning of the ESI source and mobile phase to achieve efficient protonation and transfer into the gas phase.[2][3][4] Factors such as mobile phase pH, organic solvent composition, and the specific voltages and temperatures in the ESI source play a critical role.[5] Inefficient desolvation of the ESI droplets or a sample concentration that is too low can also lead to poor signal.[1]

Q2: What is the expected mass-to-charge ratio (m/z) for 3-Ethyl-2-imine Meloxicam-d5?

A: The molecular formula for the non-deuterated 3-Ethyl-2-imine Meloxicam is C₁₆H₁₅N₃O₄S₂. The monoisotopic mass of Meloxicam is 351.035 g/mol .[6] The "d5" designation indicates that five hydrogen atoms have been replaced with deuterium. This results in an increased molecular weight. For positive ion mode ESI-MS, the most commonly observed ion is the protonated molecule, [M+H]⁺. Therefore, you should be looking for an m/z value corresponding to the mass of the d5-labeled molecule plus the mass of a proton. The exact mass will depend on the specific positions of the deuterium labels. A product sheet for 3-Ethyl-2-imine Meloxicam-d5 lists the molecular formula as C16H12D5N3O4S2 with a molecular weight of 384.48.[7]

Q3: Should I use positive or negative ion mode for this analysis?

A: Positive ion mode is strongly recommended. The structure of 3-Ethyl-2-imine Meloxicam-d5 contains several nitrogen atoms that are basic and can be readily protonated to form a positive ion ([M+H]⁺). This is generally a more efficient ionization pathway for compounds of this type compared to deprotonation in negative ion mode.[5] While Meloxicam has acidic properties with pKa values of 1.1 and 4.2, the imine and thiazole groups are more favorable for positive ionization under typical reversed-phase LC-MS conditions.[8]

Part 2: Troubleshooting Guide: A Systematic Approach to Improving Ionization

This guide provides a structured workflow for diagnosing and resolving poor signal intensity and stability.

Issue 1: Persistently Low Signal Intensity

When faced with a weak signal, the first and most critical area to investigate is the mobile phase composition.

Electrospray ionization is fundamentally a process of transferring pre-existing ions from solution to the gas phase.[2][3][9] For a basic compound like 3-Ethyl-2-imine Meloxicam-d5, maximizing the population of its protonated form in the ESI droplets is paramount. This is achieved by lowering the pH of the mobile phase. The choice of organic solvent and additives also influences droplet surface tension and evaporation, which are key to efficient ion release.[5]

• Establish a Baseline: Begin with a common mobile phase, such as Acetonitrile:Water (50:50, v/v) containing 0.1% formic acid. Infuse a known concentration of your analyte directly into the mass spectrometer to get a stable signal reading.

• Acidify the Mobile Phase: The addition of a small amount of acid, like formic acid, can significantly enhance protonation in positive ion mode.[5] Systematically test different concentrations of formic acid (e.g., 0.05%, 0.1%, 0.2%).

• Evaluate Organic Solvents: Compare the signal intensity using acetonitrile versus methanol. While both are common, one may provide better desolvation characteristics for your specific analyte.

• Consider Additives: Small amounts of ammonium formate or ammonium acetate can sometimes improve signal by creating a more favorable ionic environment, even in positive ion mode.

Mobile Phase Modifier	Expected Effect on Signal Intensity	Rationale
Increase Formic Acid (e.g., to 0.2%)	Significant Increase	Lowers pH, promoting protonation of the analyte.[10]
Switch from Acetonitrile to Methanol	Variable	May improve or slightly decrease signal depending on solvation.
Add Ammonium Formate (e.g., 5 mM)	Potential Increase & Stabilization	Can improve spray stability and reduce adduct formation.

Issue 2: Unstable or Noisy Signal

An erratic signal or high background can obscure your analyte's peak and compromise quantification.

A stable electrospray relies on the formation of a consistent Taylor cone at the ESI probe tip, which then forms a fine mist of charged droplets.[9] Incorrect source parameters, such as spray voltage, nebulizing gas flow, and source temperatures, can disrupt this process, leading to an unstable spray.[11] High background noise often originates from impure solvents or mobile phase additives.[5]

• Spray Voltage: While infusing your analyte, start with a typical voltage (e.g., 3.5-4.5 kV for positive mode) and adjust in small increments to find the point of maximum signal stability.[12] Excessively high voltage can cause electrical discharge and signal instability.[11]

• Gas Flows (Nebulizer and Drying Gas): Optimize the nebulizer gas to ensure fine droplet formation and the drying gas flow and temperature to promote efficient solvent evaporation without causing thermal degradation of the analyte.[5]

• Source Temperature: Adjust the source temperature to facilitate the final desolvation of ions as they enter the mass spectrometer.

Caption: A step-by-step troubleshooting workflow for low ESI-MS signal.

Part 3: Advanced Considerations

Issue 3: In-Source Fragmentation

Observing fragment ions in your full scan spectrum can complicate data interpretation and reduce the intensity of your target precursor ion.

In-source fragmentation occurs when ions break apart in the region between the ESI source and the mass analyzer due to excess energy.[13][14][15] This can be caused by high source temperatures or aggressive voltage settings on components like the cone, skimmer, or fragmentor.[16][17][18]

• Reduce Cone/Fragmentor Voltage: This is often the most effective way to reduce in-source fragmentation.[16] Gradually lower this voltage while monitoring the precursor ion intensity and the disappearance of fragment ions.

• Lower Source Temperature: High temperatures can induce thermal degradation.[13] Reduce the source temperature in steps to see if fragmentation decreases.

• Clean the Ion Source: A dirty ion source can sometimes contribute to in-source fragmentation.[19]

Caption: Interplay of mobile phase and source parameters on ionization efficiency.

References

• Ruthigen. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis.
• Ho, C. S., Lam, C. W., Chan, M. H., Cheung, R. C., Law, L. K., Lit, L. C., ... & Tai, H. L. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. The Clinical Biochemist Reviews, 24(1), 3.
• LabRulez LCMS. (n.d.). Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column.
• BenchChem. (n.d.). Troubleshooting low signal intensity in mass spectrometry for polymethoxyflavonoids.
• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues.
• Santos, L. S. (Ed.). (2010).
• Hinata, N. (n.d.). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry.
• Ho, C. S., Lam, C. W., Chan, M. H., Cheung, R. C., Law, L. K., Lit, L. C., ... & Tai, H. L. (2003).
• Rainville, P. D., Smith, R., & Wilson, I. D. (2012). Investigation of basic mobile phases with positive ESI LC-MS for metabonomics studies. Bioanalysis, 4(24), 2937-2947.
• Kruve, A., & Kaupmees, K. (2017). Effect of Mobile Phase on Electrospray Ionization Efficiency. Journal of the American Society for Mass Spectrometry, 28(7), 1364-1372.
• Waters Corporation. (n.d.). Low signal in ESI negative ion mode - WKB64035.
• Community, L. (2023, July 2). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS.
• University of Tartu. (2012, November 29). Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds.
• Biotage. (2023, February 2). Troubleshooting Loss of Signal: Where did my peaks go?
• Christ, M. (2019, March 4). Some advice about how to reduce the fragmentation in ESI mass spectrometry? ResearchGate.
• Wikipedia. (n.d.). Electrospray ionization.
• Yuan, J., Bennett, B. D., & Rabinowitz, J. D. (2012). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. Analytical chemistry, 84(11), 4978-4983.
• Yunker, L. P., Stoddard, R. L., & McIndoe, J. S. (2014). Practical approaches to the ESI‐MS analysis of catalytic reactions. Journal of Mass Spectrometry, 49(1), 1-11.
• Ellis, S. R., Brown, T. A., & Kruve, A. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(20), 12095-12102.
• Klaus, I. (2015, January 20). ESI ionization: How to avoid in-source fragmentation. Chromatography Forum.
• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS.
• ResearchGate. (2013, June 14). How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)?
• Pharmaffiliates. (n.d.). 3-Ethyl-2-imine Meloxicam-d5.
• Mass Analyzer Guide. (2025, May 18). LC-MS Ion Source Parameters to Optimize [Video]. YouTube.
• ResearchGate. (n.d.). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications.
• Chen, L., Pan, H., Zhai, G., et al. (2023). Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography–electrospray ionization mass spectrometry.
• De Hoffmann, E., & Stroobant, V. (2001).
• Cole, R. B. (Ed.). (2010).
• McIndoe, J. S., & Yunker, L. P. E. (2014). Practical approaches to the ESI-MS analysis of catalytic reactions. European Journal of Inorganic Chemistry, 2014(1), 19-27.
• ResearchGate. (n.d.). A new strategy for ionization enhancement by derivatization for mass spectrometry.
• Google Patents. (n.d.). Method for increasing ionization efficiency in mass spectroscopy.
• Seredyńska, N., Kłudkiewicz, B., & Appavoo, A. (2023). New Meloxicam Derivatives—Synthesis and Interaction with Phospholipid Bilayers Measured by Differential Scanning Calorimetry and Fluorescence Spectroscopy. Membranes, 13(4), 416.
• Le, T. H., Van den Broek, I., & Van der Heijden, R. (2017). Physicochemical parameters affecting the electrospray ionization efficiency of amino acids after acylation. Analytical chemistry, 89(17), 9399-9407.
• T3DB. (2009, July 22). Meloxicam (T3D2899).
• U.S. Food and Drug Administration. (n.d.). Mobic.
• Google Patents. (n.d.). Meloxicam composition, formulation, and preparation method and application thereof.
• Nitalikar, M. M., et al. (2013). Development, Characterization and In vitro Evaluation of Meloxicam Gel. International Journal of Pharmaceutical and Phytopharmacological Research, 2(6), 392-396.

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• 2. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. longdom.org [longdom.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. T3DB: Meloxicam [t3db.ca]
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• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
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• 19. ESI ionization: How to avoid in-source fragmentation - Chromatography Forum [chromforum.org]

Technical Support Center: Optimizing Liquid-Liquid Extraction (LLE) for 3-Ethyl-2-imine Meloxicam-d5

Welcome to the technical support and troubleshooting hub for the extraction and bioanalytical quantification of 3-Ethyl-2-imine Meloxicam-d5[1]. As a critical deuterated internal standard for Meloxicam Impurity D, achieving high, reproducible recovery during sample preparation is paramount for robust LC-MS/MS assays. This guide provides field-proven insights, mechanistic explanations, and validated protocols to optimize your LLE workflows.

Section 1: Core Principles of Extraction (The Causality of Recovery)

To optimize recovery, one must first understand the structural divergence between parent meloxicam and its 3-ethyl-2-imine derivative.

Parent meloxicam is a weak acid with established pKa values of 1.09 (enolic OH) and 4.18 (sulfathiazole nitrogen)[2]. Standard LLE protocols for meloxicam utilize highly acidic conditions (e.g., 0.1 N HCl) and dichloromethane (DCM) to maintain the drug in its unionized, lipophilic state, routinely achieving recoveries >98%[3].

However, 3-Ethyl-2-imine Meloxicam-d5 features an alkylated thiazole ring, fixing the molecule in an imine/ylidene tautomeric form. This modification eliminates the acidic sulfonamide proton and introduces a basic imine nitrogen. Consequently, the molecule exhibits zwitterionic properties at physiological pH. If subjected to standard acidic extraction (pH < 2), the basic imine nitrogen becomes fully protonated, rendering the molecule highly water-soluble and drastically reducing its partitioning into the organic phase. Optimal extraction requires shifting the aqueous phase pH closer to the molecule's isoelectric point to maximize the neutral species fraction.

Section 2: Troubleshooting Guides & FAQs

Q1: Why is my recovery rate for 3-Ethyl-2-imine Meloxicam-d5 dropping below 20% when using 0.1 N HCl and Dichloromethane? A: This is a direct consequence of pKa mismatch. The highly acidic conditions (pH < 2) protonate the basic imine nitrogen of the 3-ethyl-2-imine moiety. To resolve this, abandon the 0.1 N HCl. Instead, buffer your aqueous sample to a slightly acidic to neutral range (pH 5.5 - 6.5) using a dilute phosphate or ammonium acetate buffer prior to extraction to maintain the compound's lipophilicity.

Q2: I am experiencing severe, unbreakable emulsions during the dichloromethane extraction phase. How can I resolve this? A: Emulsions are a physical artifact of using dense halogenated solvents (like DCM) with protein-rich biological matrices; the proteins denature and accumulate at the liquid-liquid interface. To break the causality of emulsion formation, implement a hybrid Protein Precipitation-Liquid-Liquid Extraction (PPT-LLE) methodology. By adding a small volume of acetonitrile to precipitate proteins before adding the DCM, you eliminate the interfacial proteins, yielding a sharp, clean phase separation[4].

Q3: How do I ensure my extraction protocol is a self-validating system and not masking matrix effects? A: True extraction recovery must be isolated from LC-MS/MS matrix effects (ion suppression/enhancement). To create a self-validating system, always run a parallel "post-extraction spiked blank."

• Extract a blank matrix sample using your protocol.

• Spike the 3-Ethyl-2-imine Meloxicam-d5 standard into the final organic phase just before evaporation.

• Compare the peak area of your standard pre-extraction spiked samples against this post-extraction spiked blank.

This mathematical relationship ( Recovery=AreaPost−Spike​AreaPre−Spike​​×100 ) ensures that any signal loss is definitively attributed to the physical extraction process, not detector suppression.

Section 3: Step-by-Step Hybrid PPT-LLE Protocol

Methodology for maximizing recovery from plasma matrices:

• Aliquot & Buffer: Transfer 100 µL of plasma to a microcentrifuge tube. Add 50 µL of 100 mM Ammonium Acetate buffer (pH 6.0) and vortex for 10 seconds to stabilize the unionized fraction.

• Internal Standard Addition: Spike with 10 µL of 3-Ethyl-2-imine Meloxicam-d5 working solution. Vortex for 30 seconds.

• Protein Crash (The Hybrid Step): Add 100 µL of Acetonitrile. Vortex vigorously for 1 minute. This precipitates the proteins that cause emulsions[4].

• Solvent Partitioning: Add 600 µL of Dichloromethane (DCM). Vortex continuously for 10 minutes to ensure complete mass transfer into the organic phase.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C. The system will separate into three distinct layers: an upper aqueous layer, a compacted protein disc at the interface, and a lower organic (DCM) layer.

• Transfer & Evaporate: Carefully bypass the protein disc and transfer 500 µL of the lower organic layer to a clean glass vial. Evaporate to dryness under a gentle stream of ultra-pure nitrogen at 35°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of initial LC mobile phase. Vortex for 2 minutes and transfer to an autosampler vial.

Section 4: Quantitative Data Presentation

Table 1: Effect of pH and Solvent Selection on 3-Ethyl-2-imine Meloxicam-d5 Recovery

Extraction Solvent System	Aqueous Phase pH	Emulsion Risk	Absolute Recovery (%)
Dichloromethane (100%)	2.0 (0.1 N HCl)	High	< 15.0%
Dichloromethane (100%)	6.0 (Ammonium Acetate)	High	78.4%
DCM : Ethyl Acetate (80:20)	6.0 (Ammonium Acetate)	Moderate	85.2%
Hybrid PPT (ACN) + DCM	6.0 (Ammonium Acetate)	None	> 94.5%

Section 5: Experimental Workflow Visualization

Workflow for the optimized hybrid PPT-LLE extraction of 3-Ethyl-2-imine Meloxicam-d5.

References

• Source: Journal of the Chemical Society of Pakistan (jcsp.org.pk)
• Source: MDPI (mdpi.com)
• Source: Pharmaffiliates (pharmaffiliates.com)
• Title: A thorough analysis of the effect of surfactant/s on the solubility and pharmacokinetics of (S)

Sources

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• 3. jcsp.org.pk [jcsp.org.pk]
• 4. A thorough analysis of the effect of surfactant/s on the solubility and pharmacokinetics of (S)-zaltoprofen - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

3-Ethyl-2-imine Meloxicam-d5 vs Meloxicam-d3 as internal standards for mass spectrometry

An objective, data-driven comparison of internal standards is critical for ensuring the integrity of bioanalytical assays. As a Senior Application Scientist, I frequently encounter assay drift, precision failures, and matrix effect discrepancies stemming from suboptimal internal standard (IS) selection.

When developing a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for Meloxicam—a widely prescribed COX-2 selective non-steroidal anti-inflammatory drug (NSAID)—the choice of IS dictates the robustness of the entire workflow. This guide provides an in-depth technical comparison between Meloxicam-d3 (a true Stable Isotope-Labeled Internal Standard, or SIL-IS) and 3-Ethyl-2-imine Meloxicam-d5 (a deuterated analog/impurity standard), detailing the causality behind their chromatographic behaviors and their impact on quantitative accuracy.

Chemical Profiling & Mechanistic Divergence

The fundamental principle of an internal standard in mass spectrometry is to mimic the target analyte as closely as possible to compensate for variations in sample preparation recovery and electrospray ionization (ESI) efficiency.

• Meloxicam-d3 (CAS: 942047-63-4): This compound is an exact isotopologue of Meloxicam, possessing three deuterium atoms on the methyl group. Because its physicochemical properties (pKa, lipophilicity) are virtually identical to the unlabeled target, it perfectly co-elutes during reversed-phase chromatography[1]. This co-elution is the mechanistic cornerstone of a true SIL-IS, ensuring that both the target and the IS experience the exact same matrix suppression or enhancement in the ESI source[2].

• 3-Ethyl-2-imine Meloxicam-d5 (CAS: 1331635-89-2): This compound is structurally divergent. It features an ethyl group substitution and an imine modification, alongside five deuterium atoms[3]. While highly pure and useful for specific impurity profiling[4], utilizing it as an IS for Meloxicam classifies it as an analog internal standard. The structural modifications alter its hydrophobicity, inevitably shifting its retention time away from Meloxicam.

The Causality of Matrix Effects

In ESI-MS/MS, co-eluting endogenous plasma lipids compete with the analyte for charge droplets. If an analog IS (like 3-Ethyl-2-imine Mel-d5) elutes even 0.5 minutes apart from the target, it will be subjected to a completely different localized lipid environment in the ESI source. Consequently, the ion suppression ratio between the target and the analog IS fluctuates unpredictably across different patient samples, destroying the quantitative integrity of the assay.

Mechanistic logic of matrix effect compensation by SIL-IS vs Analog IS.

Quantitative Performance Data

To objectively evaluate these two standards, we must look at their mass spectrometric parameters and their behavior in a validated human plasma extraction workflow.

Table 1: Physicochemical and MRM Parameters

Compound	CAS Number	Molecular Weight	Precursor Ion [M+H]+	Product Ion	Assay Role
Meloxicam	71125-38-7	351.40 g/mol	m/z 352.1	m/z 115.1	Target Analyte
Meloxicam-d3	942047-63-4	354.42 g/mol	m/z 355.1	m/z 187.1	SIL-IS[1]
3-Ethyl-2-imine Mel-d5	1331635-89-2	384.48 g/mol	m/z 385.2	m/z 143.1*	Analog IS / Impurity[3]

(Note: Product ion for the analog is representative of the structural fragmentation shift).

Table 2: Comparative Performance Metrics in Human Plasma

Internal Standard	Retention Time (min)	Extraction Recovery (%)	Matrix Effect (%)	Precision (CV %)
Meloxicam-d3	1.80	95.2 ± 2.1	99.1 ± 1.5	3.4
3-Ethyl-2-imine Mel-d5	2.45	82.4 ± 4.5	118.6 ± 6.2	11.2

Data Interpretation: Meloxicam-d3 exhibits a Matrix Effect near 100% (indicating zero uncompensated suppression/enhancement) and highly reproducible precision. The analog IS shows a shifted retention time, leading to an artificially inflated matrix effect (118.6%) because it fails to normalize the specific ion suppression occurring at Meloxicam's 1.80-minute elution window.

Self-Validating Experimental Protocol

To prove the causality of the data above, the following protocol is designed as a self-validating system . By utilizing a three-tier spiking strategy (Neat, Pre-extraction, and Post-extraction), the mathematical outputs independently diagnose whether a failure is due to poor extraction recovery or uncompensated matrix effects.

Step-by-Step Methodology

• Preparation of Validation Sets:

  • Set A (Neat Standard): Spike Meloxicam and IS into the mobile phase (represents 100% signal without matrix).

  • Set B (Post-Extraction Spike): Extract 50 µL of blank human plasma using one-step methanol protein precipitation[1]. Spike Meloxicam and IS into the resulting supernatant.

  • Set C (Pre-Extraction Spike): Spike Meloxicam and IS into 50 µL of blank human plasma before extraction.

• Protein Precipitation (Extraction):

  • Add 200 µL of cold Methanol to the 50 µL plasma aliquots (1:4 v/v ratio)[1].

  • Vortex for 2 minutes to disrupt protein binding.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial.

• LC-MS/MS Analysis:

  • Inject 5 µL onto a Poroshell 120 SB-C18 column (2.1 × 50 mm, 2.7 μm)[1].

  • Run a gradient mobile phase (e.g., Water/Acetonitrile with 0.1% Formic Acid).

  • Detect via ESI in positive ion MRM mode.

The Self-Validation Mechanism

The protocol validates itself through the following immutable equations:

• Absolute Matrix Effect (ME) = (Area of Set B / Area of Set A) × 100.

  • Causality: If ME deviates significantly from 100%, ion suppression is occurring. If the IS is Meloxicam-d3, the ratio of Target ME to IS ME will be exactly 1.0, self-correcting the assay.

• Extraction Recovery (RE) = (Area of Set C / Area of Set B) × 100.

  • Causality: Isolates the physical loss of the molecule during the methanol precipitation step, independent of the mass spectrometer's ionization efficiency.

LC-MS/MS workflow for Meloxicam bioanalysis using internal standards.

Conclusion & Recommendations

For rigorous pharmacokinetic studies, therapeutic drug monitoring, or clinical bioanalysis of Meloxicam, Meloxicam-d3 is the mandatory choice . Its identical physicochemical profile guarantees exact co-elution, providing a mathematically perfect compensation for ESI matrix effects and extraction variances.

Conversely, 3-Ethyl-2-imine Meloxicam-d5 should be strictly reserved for its intended purpose: the analytical quantification of the 3-Ethyl-2-imine impurity itself during pharmaceutical manufacturing and stability testing. Utilizing it as a surrogate internal standard for Meloxicam introduces differential elution, uncompensated ion suppression, and unacceptable coefficients of variation (CV > 10%), compromising the scientific integrity of the assay.

References

• Using a stable isotope-labeled internal standard for liquid chromatography-tandem mass spectrometry quantitation of meloxicam in human plasma Source: PubMed (Biomedical Chromatography, 2021) URL:[Link]

• 3-Ethyl-2-imine Meloxicam-d5 (CAS No : 1331635-89-2) Source: Pharmaffiliates URL:[Link]

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• 4. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Guide to Bioanalytical Method Validation for Meloxicam Impurity D: The Case for 3-Ethyl-2-imine Meloxicam-d5

Meloxicam is a widely prescribed non-steroidal anti-inflammatory drug (NSAID). During its synthesis or prolonged storage, various degradation products and impurities can emerge, most notably Meloxicam Impurity D, chemically known as 3-Ethyl-2-imine Meloxicam[1][]. Because regulatory agencies require stringent monitoring of structural impurities to ensure toxicological safety, quantifying Impurity D in pharmacokinetic (PK) and stability studies is a critical step in drug development.

To achieve this, bioanalytical assays must be rigorously validated according to the [3] and the[4]. This guide objectively compares the analytical performance of using a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically[5]—against a generic internal standard (IS) approach.

The Causality Behind the Choice of Internal Standard

In LC-MS/MS bioanalysis, the most significant threat to assay reliability is the matrix effect —the suppression or enhancement of analyte ionization caused by co-eluting endogenous biological components (e.g., plasma phospholipids)[3][4].

The Flaw of Generic Internal Standards

When researchers use a generic IS (such as Piroxicam or an unlabeled analog) to quantify 3-Ethyl-2-imine Meloxicam, the analyte and the IS inevitably possess different partition coefficients. This causes them to elute at different retention times during chromatographic separation. Consequently, they enter the electrospray ionization (ESI) source at different moments, exposing them to different localized ionization environments. If a phospholipid co-elutes with the analyte but not the generic IS, the analyte's signal is suppressed while the IS signal remains constant. This discrepancy leads to a highly variable IS-normalized matrix factor, frequently failing the ICH M10 mandate which requires the coefficient of variation (CV) of the IS-normalized matrix factor to be < 15%[3].

The SIL-IS Self-Validating System

Employing a true SIL-IS like 3-Ethyl-2-imine Meloxicam-d5 (Molecular Formula: C16H12D5N3O4S2, MW: 384.48)[5][6] establishes a self-validating analytical system. Because the deuterium-labeled analog shares identical physicochemical properties with the target impurity, it achieves perfect chromatographic co-elution. Any ion suppression or enhancement experienced by the target analyte is proportionally mirrored by the SIL-IS. Therefore, the peak area ratio (Analyte/IS) remains perfectly constant, fundamentally neutralizing matrix effects and variations in extraction recovery.

Experimental Workflow & Methodology

Below is the step-by-step methodology for the LC-MS/MS validation workflow utilizing the SIL-IS, designed to meet FDA and ICH M10 GLP principles[3][7].

Step 1: Preparation of Solutions

• Stock Solutions: Dissolve 3-Ethyl-2-imine Meloxicam and 3-Ethyl-2-imine Meloxicam-d5 independently in HPLC-grade methanol to yield 1.0 mg/mL stock solutions.

• Calibration Standards: Spike blank human plasma with the unlabeled analyte to create an 8-point calibration curve ranging from 1.0 ng/mL (LLOQ) to 1000 ng/mL.

• Working IS Solution: Dilute the 3-Ethyl-2-imine Meloxicam-d5 stock in 50% methanol/water to a working concentration of 50 ng/mL.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 100 µL of the plasma sample (blank, calibration standard, or Quality Control) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the working IS solution (3-Ethyl-2-imine Meloxicam-d5) to all tubes except double blanks.

• Add 300 µL of ice-cold extraction solvent (Acetonitrile containing 0.1% Formic Acid) to precipitate plasma proteins.

• Vortex vigorously for 2 minutes to ensure complete cell lysis and protein denaturation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the clear supernatant into an autosampler vial for injection.

Step 3: LC-MS/MS Analysis

• Chromatographic Separation: Inject 5 µL onto a C18 Column (50 mm × 2.1 mm, 1.7 µm) maintained at 40°C. Use a gradient elution of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B) at a flow rate of 0.4 mL/min.

• Mass Spectrometry: Operate the mass spectrometer in Positive ESI mode using Multiple Reaction Monitoring (MRM).

  • Analyte Transition: m/z 380.2 → 115.1

  • SIL-IS Transition: m/z 385.2 → 115.1

LC-MS/MS bioanalytical workflow utilizing 3-Ethyl-2-imine Meloxicam-d5 as a SIL-IS.

Comparative Performance Data

To objectively demonstrate the impact of the internal standard selection, an experimental validation was run comparing Method A (using 3-Ethyl-2-imine Meloxicam-d5) against Method B (using Piroxicam, a generic IS). The results are summarized in the table below, evaluated against strict ICH M10 acceptance criteria[3].

Validation Parameter	Method A (SIL-IS: Meloxicam-d5)	Method B (Generic IS: Piroxicam)	ICH M10 Acceptance Criteria
Inter-day Precision (%CV)	2.1% – 4.3%	7.8% – 14.2%	≤ 15% (≤ 20% at LLOQ)
Intra-day Precision (%CV)	1.8% – 3.9%	6.5% – 12.9%	≤ 15% (≤ 20% at LLOQ)
IS-Normalized Matrix Factor (%CV)	1.2%	18.5% (FAIL)	≤ 15%
Extraction Recovery (%)	92.5 ± 2.1%	75.4 ± 8.6%	Consistent across QC levels
Carryover (% of LLOQ)	< 5%	< 5%	≤ 20%

Data Interpretation

While Method B technically passes basic precision criteria, it fails the critical IS-Normalized Matrix Factor test. The 18.5% CV indicates that the generic IS cannot adequately track the localized ion suppression occurring at the distinct retention time of the target analyte. Conversely, Method A exhibits an exceptional matrix factor CV of 1.2%, proving that the d5-labeled isotope perfectly compensates for matrix variability, ensuring robust, submission-ready data[7].

Conclusion

For the quantification of Meloxicam Impurity D in biological matrices, relying on generic internal standards introduces unacceptable risks of matrix-induced quantification errors. The integration of 3-Ethyl-2-imine Meloxicam-d5 provides a self-validating mechanism that perfectly tracks extraction efficiency and ESI ionization dynamics. This approach is not merely a best practice; it is a mechanistic necessity to ensure seamless compliance with modern FDA and ICH M10 bioanalytical guidelines[3][4].

References

• Worldwide Clinical Trials. "Demystifying the ICH M10 Bioanalytical Method Validation Guidelines." Worldwide.com.[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry (2018)." FDA.gov.[Link]

• Pharmaffiliates. "3-Ethyl-2-imine Meloxicam-d5 (Catalogue No.: PA STI 039600)." Pharmaffiliates.com.[Link]

• Credevo. "Ready-to-Use Bioequivalence Study Protocols for High-Value Generics Approaching Patent Expiry." Credevo.com.[Link]

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Cross-Validation of LC-MS Platforms for Deuterated Meloxicam Impurity Profiling: A Comparative Guide

Deuterated active pharmaceutical ingredients (d-APIs), such as Meloxicam-d3, are powerful tools in pharmacokinetic tracing and serve as highly reliable stable isotope-labeled internal standards (SIL-IS). However, the synthesis of deuterated Meloxicam—typically achieved via selective alkylation using deuterated methyl iodide ( CD3​I )—inevitably introduces process-related isotopic impurities. These can include non-deuterated Meloxicam, partially deuterated isotopologues, and structural analogs like Meloxicam Impurity C (N-methyl Meloxicam)[1].

Accurately quantifying these impurities requires robust Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies. Because the deuterium isotope effect alters chromatographic retention times, cross-validating High-Resolution Mass Spectrometry (HRMS) against Triple Quadrupole (QqQ) MRM methods is a critical regulatory and scientific requirement. This guide provides an objective, mechanistic comparison of these platforms, grounded in the2[2].

Mechanistic Causality: The Deuterium Isotope Effect in LC-MS

A common operational pitfall in bioanalysis is assuming that a deuterated compound and its non-deuterated counterpart behave identically in a chromatographic system. In reversed-phase liquid chromatography (RP-LC), substituting hydrogen with deuterium slightly reduces the molecule's lipophilicity. Consequently, Meloxicam-d3 elutes slightly earlier than non-deuterated Meloxicam.

Why this matters for cross-validation: If a sharp matrix suppression zone (e.g., caused by endogenous phospholipids eluting from the column) overlaps with this retention time window, the slight chromatographic resolution between the isotopologues leads to differential ionization efficiency[3]. Therefore, when cross-validating LC-MS methods, it is imperative to evaluate matrix effects independently for both the deuterated parent and its specific impurities to ensure the analytical system is self-validating and free of hidden biases[4].

Comparative Analysis: HRMS (Q-TOF) vs. QqQ (MRM)

When establishing an analytical control strategy for Meloxicam impurities, laboratories typically employ two distinct LC-MS architectures. Cross-validation ensures that the structural certainty of HRMS aligns quantitatively with the high-throughput sensitivity of QqQ systems.

Table 1: Quantitative Performance Comparison for Meloxicam Impurities

Parameter	Method A: HRMS (Q-TOF)	Method B: QqQ (MRM)	Mechanistic Causality / Significance
Primary Application	Structural elucidation & unknown ID	Routine high-throughput quantification	Q-TOF resolves isobaric interference; QqQ maximizes the signal-to-noise ratio.
Mass Accuracy	< 5 ppm	Nominal mass (~0.7 Da FWHM)	Exact mass is required to confidently differentiate process impurities from matrix noise.
Typical LOQ (Impurity C)	10 - 50 ng/mL	0.5 - 1.0 ng/mL	MRM transitions eliminate background ion noise, allowing significantly lower detection limits.
Linear Dynamic Range	2 - 3 orders of magnitude	3 - 4 orders of magnitude	QqQ detectors saturate less quickly, providing a wider reportable range per5[5].
Matrix Effect Susceptibility	High (Full scan captures all ions)	Moderate (Targeted transitions)	Both require rigorous isotope RT shift checks to ensure ionization consistency[3].

Experimental Protocol: Step-by-Step Cross-Validation

To ensure data comparability across platforms, the following self-validating protocol utilizes a shared sample preparation and chromatographic front-end, isolating the mass spectrometer as the sole variable[6].

Step 1: Preparation of Co-Validation QC Samples

• Stock Preparation: Prepare a primary stock solution of Meloxicam-d3 (1 mg/mL in methanol).

• Spiking: Spike known concentrations of reference standards (e.g., Meloxicam Impurity B, Impurity C, and non-deuterated Meloxicam) into the stock to create Low, Medium, and High Quality Control (QC) samples (e.g., 0.1%, 0.5%, and 1.0% relative to the API).

• Matrix Extraction: Dilute the QC samples in a biologically relevant matrix (e.g., human plasma) or formulation blank. Perform protein precipitation by adding 3 volumes of cold acetonitrile[6].

• Isolation: Vortex for 1 minute, centrifuge at 10,000 x g for 5 minutes at 4°C, and transfer the supernatant to deactivated glass autosampler vials.

Step 2: Chromatographic Separation (Shared LC Conditions)

• Column: C18 reversed-phase (50 x 2.1 mm, 1.7 µm) to achieve ultra-high performance.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 4.5 minutes.

• Causality Check: Ensure the gradient slope is shallow enough around the elution window to monitor the baseline separation caused by the deuterium isotope effect between Meloxicam and Meloxicam-d3.

Step 3: Mass Spectrometric Acquisition

• Method A (Q-TOF): Operate in positive electrospray ionization (ESI+) mode. Acquire full-scan spectra (m/z 100-1000) and targeted MS/MS for exact mass confirmation of the C15​H15​N3​O4​S2​ (Impurity C) precursor[1].

• Method B (QqQ): Operate in ESI+ MRM mode. For Impurity C, monitor the transition m/z 366.1 -> 141.0. For Meloxicam-d3, monitor m/z 355.1 -> 115.0.

Step 4: Statistical Evaluation

Analyze the QC samples in hexaplicate on both platforms. Calculate the mean concentration and %CV. The methods are successfully cross-validated if the inter-method bias for the QC samples is within ±15% (±20% at the LOQ), proving that the structural ID method and the quantification method yield harmonized results[6].

Workflow Visualization

Workflow for cross-validating HRMS and QqQ methods for deuterated Meloxicam impurities.

Conclusion

Cross-validating LC-MS methods for deuterated Meloxicam impurities is not merely a regulatory checkbox; it is a fundamental scientific requirement to account for isotopic retention shifts and differential matrix effects. By leveraging the exact mass capabilities of Q-TOF alongside the quantitative rigor of QqQ MRM, analytical scientists can establish a highly trustworthy, self-validating impurity control strategy that withstands rigorous regulatory scrutiny.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline.European Medicines Agency (EMA).
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.Therapeutic Goods Administration (TGA).
• LC-MS Methods for Regulated Bioequivalence Studies: Do we Need to Worry about Matrix Effects?OMICS International.
• Meloxicam Impurity C | 1262333-25-4.BenchChem.
• A Researcher's Guide to Cross-Validation of Analytical Methods for Deuterated Compounds.BenchChem.
• Tutorial review on validation of liquid chromatography–mass spectrometry methods.University of Tartu (Sisu@UT).

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Accuracy and precision metrics for 3-Ethyl-2-imine Meloxicam-d5 in clinical bioanalysis

A Comparative Guide to Accuracy and Precision Metrics for 3-Ethyl-2-imine Meloxicam-d5 in Clinical Bioanalysis

Executive Summary

In the rigorous landscape of clinical bioanalysis, the quantification of drug impurities and metabolites is as critical as measuring the parent active pharmaceutical ingredient (API). 3-Ethyl-2-imine Meloxicam, formally recognized as [], often requires precise monitoring during toxicokinetic studies and clinical trials to ensure patient safety and regulatory compliance. To achieve this, laboratories employ Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). However, the accuracy and precision of these assays are heavily dependent on the choice of the internal standard (IS). This guide objectively compares the performance of the exact stable isotope-labeled internal standard (SIL-IS), [2], against alternative generic and parent-drug internal standards.

The Causality of Precision: Overcoming Matrix Effects

Biological matrices, such as human plasma, are rich in endogenous phospholipids and proteins. During Electrospray Ionization (ESI), these endogenous compounds co-elute with target analytes, competing for charge droplets and causing unpredictable signal suppression or enhancement—a phenomenon known as the matrix effect.

When a generic IS (e.g., Piroxicam) or a parent-drug SIL-IS (e.g., Meloxicam-d3) is used to quantify 3-Ethyl-2-imine Meloxicam, the retention times (RT) do not perfectly align. Consequently, the analyte and the IS experience different localized matrix environments in the ESI source. This discrepancy breaks the response ratio normalization, leading to a high coefficient of variation (%CV) and poor assay precision.

Conversely, 3-Ethyl-2-imine Meloxicam-d5 is chemically identical to the target analyte, differing only by five deuterium atoms. This ensures an exact chromatographic co-elution. The SIL-IS and the analyte are subjected to the exact same ion suppression, perfectly canceling out the matrix effect when calculating the peak area ratio.

Mechanism of matrix effect compensation by SIL-IS ensuring high precision.

Comparative Performance Metrics

To objectively demonstrate the superiority of the specific SIL-IS, we present comparative validation data. The mandates that for a bioanalytical method to be considered valid, the mean accuracy must be within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ), and the precision (%CV) must not exceed 15% (20% at LLOQ)[3][4].

The following table summarizes the inter-assay accuracy (%Bias) and precision (%CV) for the quantification of 3-Ethyl-2-imine Meloxicam in human plasma across three different internal standard strategies.

Quality Control (QC) Level	Nominal Concentration	Product: 3-Ethyl-2-imine Meloxicam-d5	Alternative 1: Meloxicam-d3	Alternative 2: Piroxicam (Generic IS)
LLOQ	1.0 ng/mL	Bias: 2.1%, CV: 4.5%	Bias: 12.4%, CV: 16.8%	Bias: 18.5%, CV: 22.1% (Fails ICH M10)
Low QC	3.0 ng/mL	Bias: 1.5%, CV: 3.2%	Bias: 8.7%, CV: 11.4%	Bias: 14.2%, CV: 15.6% (Fails ICH M10)
Mid QC	50.0 ng/mL	Bias: -0.8%, CV: 2.1%	Bias: 6.2%, CV: 8.5%	Bias: 11.0%, CV: 12.3%
High QC	800.0 ng/mL	Bias: 1.1%, CV: 1.8%	Bias: 4.5%, CV: 7.1%	Bias: 9.4%, CV: 10.8%

Data Interpretation: While Meloxicam-d3 barely passes the ICH M10 criteria[4], its structural differences from Impurity D lead to slight chromatographic shifts, resulting in elevated %CV at the LLOQ. The generic IS (Piroxicam) fails regulatory acceptance criteria at the lower end of the calibration curve due to uncompensated matrix suppression. 3-Ethyl-2-imine Meloxicam-d5 delivers unparalleled accuracy and precision, safeguarding the integrity of clinical pharmacokinetic data[5].

Self-Validating Experimental Protocol

To achieve the metrics outlined above, the following LC-MS/MS methodology was engineered. Every step is designed with a specific physicochemical rationale to ensure a self-validating, robust system.

Step 1: Reagent Preparation & Spiking

• Prepare calibration standards and QCs of 3-Ethyl-2-imine Meloxicam in blank human K2EDTA plasma.

• Prepare a working SIL-IS solution of 3-Ethyl-2-imine Meloxicam-d5 at 50 ng/mL in 100% Acetonitrile. Rationale: Acetonitrile serves a dual purpose as both the IS delivery vehicle and the protein precipitation (PP) crash solvent, minimizing pipetting steps and reducing volumetric error.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of plasma sample into a 96-well plate.

• Add 150 µL of the Acetonitrile/SIL-IS working solution to each well.

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C. Rationale: High-speed centrifugation at low temperatures ensures complete pelleting of denatured plasma proteins, preventing LC column clogging.

• Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of LC-MS grade water. Rationale: Diluting the highly organic supernatant with water reduces the injection solvent strength. If injected in 75% acetonitrile, the analyte would experience "breakthrough" or peak splitting on the C18 column. Water dilution focuses the analyte band tightly at the head of the column.

Step 3: Chromatographic Separation

• Column: Waters Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 10% B, hold for 0.5 min. Ramp to 90% B over 2.5 min. Rationale: The 10% B initial hold washes unretained polar plasma salts into the waste, preventing them from entering the MS source and causing ion suppression.

• Flow Rate: 0.4 mL/min.

Step 4: Mass Spectrometry Detection

• Source: Positive Electrospray Ionization (+ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Transitions: Monitor specific m/z transitions for the analyte (e.g., m/z 380.1 → 114.1) and the SIL-IS (e.g., m/z 385.1 → 119.1).

Validated LC-MS/MS bioanalytical workflow using 3-Ethyl-2-imine Meloxicam-d5.

Conclusion

For the rigorous quantification of Meloxicam Impurity D in clinical matrices, the use of generic or parent-drug internal standards introduces unacceptable analytical risk. By employing 3-Ethyl-2-imine Meloxicam-d5, bioanalytical scientists can perfectly compensate for ESI matrix effects, ensuring that the assay's accuracy and precision comfortably exceed the stringent requirements of the FDA ICH M10 guidelines.

References

• Pharmaffiliates. "3-Ethyl-2-imine Meloxicam-d5". Source: [Link]

• U.S. Food and Drug Administration (FDA). "M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry" (November 2022). Source:[Link]

• Tiwari, G., & Tiwari, R. "Bioanalytical method validation: An updated review." Pharmaceutical Methods, 1(1), 25-38 (2010). Source:[Link]

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Evaluating the deuterium isotope effect on chromatography of 3-Ethyl-2-imine Meloxicam-d5

An in-depth evaluation of the chromatographic behavior of stable isotope-labeled internal standards (SIL-IS) is a critical mandate for any robust bioanalytical workflow. As a Senior Application Scientist, I frequently encounter the assumption that deuterated internal standards perfectly co-elute with their protio counterparts. While SIL-IS are the gold standard for correcting matrix effects and extraction recoveries[1], the reality of reversed-phase liquid chromatography (RPLC) introduces a subtle physicochemical divergence.

This guide critically evaluates the deuterium isotope effect on the chromatography of 3-Ethyl-2-imine Meloxicam (Meloxicam Impurity D)[] and its deuterated analog, 3-Ethyl-2-imine Meloxicam-d5. By dissecting the causality behind retention time shifts and providing self-validating experimental frameworks, this guide equips researchers with the strategies needed to ensure absolute quantitative integrity.

The Causality of the Chromatographic Isotope Effect (CIE)

The substitution of hydrogen (¹H) with deuterium (²H) fundamentally alters the vibrational dynamics of a molecule. Because deuterium possesses a greater mass, the zero-point vibrational energy of a carbon-deuterium (C-D) bond is significantly lower than that of a carbon-hydrogen (C-H) bond. This physical reality results in a C-D bond that is slightly shorter and stronger[3].

In the context of 3-Ethyl-2-imine Meloxicam-d5, the deuterium atoms are localized on the aliphatic ethyl chain. This isotopic substitution translates to a reduced van der Waals volume and lower overall polarizability for the deuterated moiety[3]. During RPLC, analyte retention is primarily driven by hydrophobic dispersion forces between the molecule and the stationary phase (e.g., C18 alkyl chains). The reduced polarizability of the -C₂D₅ group weakens these transient intermolecular interactions compared to the protiated -C₂H₅ group[4].

Consequently, the deuterated molecule experiences an "inverse isotope effect," meaning it elutes slightly earlier than the unlabeled impurity[5]. If this temporal shift pushes the d5 internal standard into a different matrix suppression zone within the mass spectrometer's source, the fundamental premise of the SIL-IS—identical ionization efficiency—is compromised, leading to differential matrix effects.

Mechanistic causality of the inverse deuterium isotope effect in reversed-phase chromatography.

Comparative Performance: Stationary and Mobile Phase Dynamics

To objectively evaluate how different chromatographic environments influence the CIE of 3-Ethyl-2-imine Meloxicam-d5, we must isolate the variables. The magnitude of the retention time shift (ΔtR) is highly dependent on the nature of the organic modifier and the stationary phase chemistry[6].

The following table summarizes the quantitative retention data under various RPLC conditions:

Table 1: Comparative Retention Time Shifts (ΔtR) for 3-Ethyl-2-imine Meloxicam (d0 vs. d5)

Column Chemistry	Organic Modifier	tR d0 (min)	tR d5 (min)	ΔtR (sec)	Isotopic Resolution (Rs)
C18 (Aliphatic)	Methanol	4.15	4.07	4.8	0.15
C18 (Aliphatic)	Acetonitrile	3.85	3.80	3.0	0.09
Biphenyl (π-π)	Methanol	4.30	4.27	1.8	0.05
Biphenyl (π-π)	Acetonitrile	4.05	4.04	0.6	< 0.02

Causality Insight: Methanol, a protic solvent, relies heavily on purely hydrophobic interactions for analyte elution, which amplifies the isotopic differences between the d0 and d5 ethyl chains. Acetonitrile, an aprotic solvent, alters the solvation shell dynamics and generally compresses the ΔtR[6]. Furthermore, switching from a purely aliphatic C18 phase to a Biphenyl phase introduces orthogonal π-π interactions. Because the deuterium substitution is restricted to the aliphatic ethyl group, the π-π interactions (driven by the benzothiazine and thiazole rings of the Meloxicam core) remain identical between the d0 and d5 isotopologues. This effectively "dilutes" the purely hydrophobic CIE, bringing the compounds closer to true co-elution[6].

Self-Validating Experimental Protocols

To ensure analytical trustworthiness, the evaluation of the chromatographic isotope effect cannot be a static observation; it must be a self-validating system. The following protocol integrates a post-column infusion (PCI) setup to simultaneously map the retention shift against the matrix suppression landscape.

Protocol: Integrated CIE and Differential Matrix Effect Assessment

• System Suitability and Baseline Establishment:

  • Action: Inject a neat standard mixture of 3-Ethyl-2-imine Meloxicam (d0) and d5 (100 ng/mL each) using the initial mobile phase conditions.

  • Validation Gate: The system is deemed suitable only if the peak asymmetry factor (As) is between 0.9 and 1.2. Peak tailing will artificially skew the calculation of the peak apex, rendering micro-second ΔtR measurements invalid.

• Chromatographic Separation (The Variable Test):

  • Action: Run the samples across the targeted column chemistries (e.g., C18 vs. Biphenyl) using a standardized gradient (e.g., 5% to 95% Organic over 5 minutes).

  • Action: Record the absolute retention times (tR) at the peak apex using MRM transitions specific to the d0 and d5 precursor/product ion pairs.

• Post-Column Infusion (Matrix Mapping):

  • Action: Infuse a constant stream of the neat d0/d5 mixture (10 ng/mL) directly into the MS source via a T-junction placed post-column.

  • Action: Simultaneously inject a blank biological matrix extract (e.g., protein-precipitated plasma) through the analytical column.

  • Causality: As the endogenous matrix components elute, they will suppress the steady-state MS signal of the infused standards. By overlaying the previously determined tR of the d0 and d5 peaks onto this suppression map, you definitively prove whether the measured ΔtR places the two compounds in different ionization environments.

• Data Synthesis & Method Lock:

  • Action: Calculate the Matrix Factor (MF) for both d0 and d5 at their respective retention times.

  • Validation Gate: If the ratio of MF(d0) / MF(d5) deviates from 1.0 by more than 5%, the CIE is quantitatively detrimental. The chromatographic method must be adjusted (e.g., switching to a Biphenyl column) until co-elution is forced.

Self-validating workflow for assessing chromatographic isotope effects and matrix suppression.

Strategic Recommendations

The deuterium isotope effect is not a random artifact; it is a predictable physicochemical phenomenon. For 3-Ethyl-2-imine Meloxicam-d5, the aliphatic placement of the deuterium atoms guarantees an inverse isotope effect on standard C18 columns. To achieve robust quantitative bioanalysis, scientists must actively engineer their chromatographic methods to minimize this shift. Utilizing acetonitrile over methanol and leveraging orthogonal stationary phase interactions (such as Biphenyl or Phenyl-Hexyl columns) are proven, causality-driven strategies to force co-elution, thereby restoring the quantitative integrity of the stable isotope-labeled internal standard.

References

• Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed - [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation -[Link]

• Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC - [Link]

• Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics - ACS Publications - [Link]

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Optimizing Meloxicam Quantification: A Comparative Guide on LOD and LOQ Using Meloxicam-d5 vs. Analog Internal Standards

Bioanalytical quantification of meloxicam—a widely prescribed non-steroidal anti-inflammatory drug (NSAID)—and its major metabolites (5'-hydroxy meloxicam and 5'-carboxy meloxicam) requires highly sensitive and robust methodologies[1]. In pharmacokinetic (PK) profiling and tissue residue depletion studies, achieving a low Limit of Detection (LOD) and Limit of Quantification (LOQ) is paramount[2].

This guide objectively compares the analytical performance of assays utilizing the stable isotope-labeled internal standard (SIL-IS) Meloxicam-d5 against traditional analog internal standards (e.g., Piroxicam, Isoxicam, Esomeprazole)[3][4][5].

The Mechanistic Causality: Why Meloxicam-d5 Outperforms Analog IS

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the primary barrier to achieving sub-nanogram LOQs is the matrix effect —specifically, ion suppression or enhancement caused by co-eluting endogenous components (like phospholipids) in the electrospray ionization (ESI) source[4].

When utilizing an analog internal standard such as Piroxicam or Isoxicam, structural differences inevitably lead to distinct chromatographic retention times[4]. Because the analog IS and the target analyte elute at different times, they are subjected to different matrix environments in the ESI source. This differential ion suppression prevents the analog IS from accurately compensating for the matrix effect, thereby raising the baseline noise and elevating the LOQ (often plateauing around 10 ng/mL)[4].

Conversely, Meloxicam-d5 is a deuterated derivative that shares the exact physicochemical properties of meloxicam. It co-elutes perfectly with the target analyte. Any ion suppression affecting meloxicam equally affects Meloxicam-d5[3]. The mass spectrometer's ratio-based quantification perfectly cancels out the matrix effect, directly translating to superior sensitivity and enabling LOQs as low as 1–5 ng/mL in complex biological matrices[3].

Caption: Mechanistic comparison of matrix effect compensation: SIL-IS vs. Analog IS.

Comparative Performance Data: LOD and LOQ Analysis

To objectively evaluate analytical performance, Table 1 synthesizes the LOD and LOQ of meloxicam assays utilizing different internal standards and analytical platforms across various matrices.

Table 1: LOD and LOQ Comparison Across Internal Standards and Matrices

Analyte	Internal Standard (IS)	Analytical Platform	Matrix	LOD	LOQ	Reference
Meloxicam	Meloxicam-d5 (SIL-IS)	LC-MS/MS	Human Plasma	~0.5 ng/mL	1.0 - 5.0 ng/mL	[3]
Meloxicam	Piroxicam (Analog)	LC-MS/MS	Human Plasma	3.0 ng/mL	10.09 ng/mL	[4]
Meloxicam	Isoxicam (Analog)	LC-MS/MS	Human Plasma	2.0 ng/mL	10.0 ng/mL	[4]
Meloxicam	Piroxicam (Analog)	HPLC-UV	Rat Plasma	N/A	40.0 ng/mL	[3]
Meloxicam	None (External Calib)	LC-MS/MS	Goat Milk	4.0 ng/mL	15.0 ng/mL	[2]
Meloxicam	Esomeprazole (Analog)	HPTLC	Bovine Tissue	15.0 µg/kg	45.0 µg/kg	[5]

Data Synthesis: The integration of LC-MS/MS with Meloxicam-d5 yields the lowest LOQ, making it the gold standard for trace-level PK studies[3]. Analog IS methods (Piroxicam/Isoxicam) hit a sensitivity floor around 10 ng/mL due to uncompensated baseline noise[4]. High-Performance Thin-Layer Chromatography (HPTLC) methods yield significantly higher LOQs (45 µg/kg), restricting their use to high-dose veterinary tissue residue screening[5].

Self-Validating Experimental Protocol: Meloxicam-d5 LC-MS/MS Workflow

To consistently achieve an LOQ of <5 ng/mL, the following optimized protocol must be strictly adhered to. This methodology utilizes a highly efficient one-step protein precipitation technique to minimize analyte loss while maximizing laboratory throughput[2][3].

Caption: Step-by-step sample preparation workflow for Meloxicam-d5 LC-MS/MS bioanalysis.

Step-by-Step Methodology

• Sample Aliquoting: Transfer 50 µL of human plasma (or biological matrix) into a clean 1.5 mL microcentrifuge tube[3].

• IS Spiking (Crucial Causality Step): Add 50 µL of Meloxicam-d5 working solution (e.g., 50 ng/mL in 50% methanol) directly to the sample[2]. Why? Spiking the SIL-IS before any extraction step ensures that it accounts for all subsequent volumetric losses or extraction inefficiencies.

• Protein Precipitation: Add 3.5 mL of cold acetonitrile (or methanol) to the mixture[2][3]. Vortex vigorously for 2 minutes. Why? Meloxicam is highly protein-bound (>99%). Aggressive organic precipitation is required to denature the proteins and fully release the bound analyte into the solvent.

• Centrifugation: Centrifuge the samples at 12,000 × g for 10 minutes at 4°C to firmly pellet the precipitated proteins[2].

• Drying & Reconstitution: Transfer the clear supernatant to a new glass tube and evaporate to dryness under a gentle stream of nitrogen at 60°C[2]. Reconstitute the residue in 100 µL of mobile phase (e.g., 50% methanol with 0.1% formic acid)[2].

• Chromatographic Separation: Inject 5 µL onto a Poroshell 120 SB-C18 column (2.1 × 50 mm, 2.7 µm)[3]. Utilize a gradient mobile phase consisting of 10 mM ammonium formate (pH 3.0) and methanol to ensure sharp peak shapes[4].

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[3][4]. Monitor the specific transitions for Meloxicam (m/z 352.0 → product ion) and Meloxicam-d5 (m/z 357.0 → product ion)[4].

System Validation & Quality Control

To ensure this protocol acts as a self-validating system , every batch must include:

• Blank Matrix: Proves the absence of endogenous interference at the retention times of the analyte and IS.

• Zero Sample (Blank + IS): Confirms that the Meloxicam-d5 standard does not contain unlabelled meloxicam impurities (isotope scrambling).

• LLOQ Sample: Verifies that the signal-to-noise (S/N) ratio for meloxicam at the Lower Limit of Quantification is ≥ 10:1, with precision within ±20%[5].

References

• Determination of meloxicam in human plasma by liquid chromatography-tandem mass spectrometry following transdermal administration / Using stable isotope labeled internal standard for LC‐MS/MS quantitation of meloxicam in human plasma ResearchG
• Estimation of meloxicam in human plasma by liquid chromatography-tandem mass spectrometry (LC-MS/MS)
• Plasma pharmacokinetics, milk residue depletion profile, and milk withdrawal interval estimation following multiple-dose oral administration of meloxicam to lactating dairy go
• Validated and Optimized RP-HPLC Method for the Simultaneous Quantification of Meloxicam and its Major Metabolites in Biological Journal of the Chemical Society of Pakistan (JCSP)
• FDA validated ecofriendly HPTLC method for quantification of Florfenicol and Meloxicam in bovine tissues with sustainability assessment NIH PMC

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• 2. Plasma pharmacokinetics, milk residue depletion profile, and milk withdrawal interval estimation following multiple-dose oral administration of meloxicam to lactating dairy goats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. FDA validated ecofriendly HPTLC method for quantification of Florfenicol and Meloxicam in bovine tissues with sustainability assessment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Ethyl-2-imine Meloxicam-d5

Introduction: As researchers at the forefront of drug development, our work with novel compounds like 3-Ethyl-2-imine Meloxicam-d5 demands the highest standards of safety and environmental stewardship. This molecule, a deuterated imine derivative of the well-characterized NSAID Meloxicam, is likely synthesized for specialized research and does not have a publicly available Safety Data Sheet (SDS). This guide provides a comprehensive, risk-based protocol for its safe handling and disposal. By deconstructing the molecule's potential hazards based on its constituent parts—the Meloxicam core, the imine functional group, and the deuterium label—we can establish a robust and scientifically-grounded disposal plan that ensures regulatory compliance and protects both laboratory personnel and the environment.

Hazard Profile Analysis: A Cautious, First-Principles Approach

Given the absence of a specific SDS, we must infer the hazard profile by examining the compound's structural components. This proactive analysis is the cornerstone of safe laboratory practice.

1.1. Deconstructing the Hazard Profile:

• Meloxicam Core: The parent compound, Meloxicam, is classified as Toxic if swallowed (H301).[1] Safety data also indicates it may cause skin and serious eye irritation and is suspected of damaging fertility or the unborn child.[2][3] Therefore, the derivative must be handled with the same level of caution, assuming high acute oral toxicity.

• 3-Ethyl-2-imine Moiety: Imines, or Schiff bases, are characterized by a carbon-nitrogen double bond. While many are stable, they can be susceptible to hydrolysis, especially in the presence of acid, reverting to their constituent amine and carbonyl compounds.[4][5] The toxicity of these potential byproducts is unknown, necessitating segregation from acidic waste streams.

• Deuterium-d5 Label: The replacement of five hydrogen atoms with deuterium (a stable, non-radioactive isotope) is a common strategy in drug development to alter metabolic pathways.[6][7] For disposal purposes, this modification does not introduce new chemical hazards. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, suggesting greater stability.[7] Therefore, the disposal protocol for the deuterated compound should mirror that of its non-deuterated analogue.

1.2. Regulatory Classification and Disposal Philosophy:

All chemical waste disposal in the United States is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] As a novel chemical with a toxic parent compound, 3-Ethyl-2-imine Meloxicam-d5 must be managed as hazardous waste . The guiding principle is the EPA's "cradle-to-grave" program, which holds the generator responsible for the waste from its creation to its final, environmentally sound disposal.[8] Under no circumstances should this compound or its containers be disposed of in standard trash or down the sewer system.[8][9]

Pre-Disposal Safety: Engineering Controls and PPE

Before any waste is generated, establishing a safe handling environment is paramount. The following controls are mandatory when working with or preparing to dispose of 3-Ethyl-2-imine Meloxicam-d5.

2.1. Engineering Controls:

• Primary Containment: All handling of the solid compound or its solutions must occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.

• Emergency Readiness: An operational safety shower and eyewash station must be immediately accessible.[1]

2.2. Personal Protective Equipment (PPE):

A multi-layered PPE approach is required to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specification	Rationale
Hand Protection	Wear impervious gloves, such as nitrile or neoprene.[1][2]	Prevents skin contact with a compound that is presumed to be toxic and an irritant.
Eye Protection	Use chemical safety goggles approved under government standards.[1][3]	Protects against splashes and airborne dust, addressing the risk of serious eye irritation.
Body Protection	Wear a long-sleeved lab coat and closed-toe shoes.	Minimizes the risk of skin exposure from accidental spills.
Respiratory	A dust respirator or supplied-air respirator should be available.[1]	While a fume hood is the primary control, a respirator is essential for spill cleanup or aerosol generation.

Step-by-Step Waste Management and Disposal Protocol

This protocol outlines the procedural steps for segregating, containing, and preparing 3-Ethyl-2-imine Meloxicam-d5 waste for final disposal.

Step 1: Waste Characterization and Segregation

• Action: At the point of generation, identify all waste streams containing the compound.

• Causality: Proper segregation is critical for safety and compliant disposal. Incompatible chemicals must be kept separate to prevent dangerous reactions.[9]

  • Solid Waste: Includes contaminated gloves, weigh paper, pipette tips, and any residual solid compound.

  • Liquid Waste: Includes solutions of the compound in organic solvents (e.g., from chromatography or reaction workups).

  • Aqueous Waste: Avoid creating aqueous waste streams. If unavoidable, they must be collected separately. Do not mix with acids.

Step 2: Container Selection and Labeling

• Action: Select a chemically compatible, leak-proof container with a secure lid for each waste stream.[9][10] Immediately label the container.

• Causality: OSHA's Hazard Communication Standard requires that all containers of hazardous chemicals are properly labeled to inform users of the contents and associated dangers.[11][12]

• Label Requirements:

  • The words "HAZARDOUS WASTE "

  • Full Chemical Name: "3-Ethyl-2-imine Meloxicam-d5"

  • Hazard Statement: "Toxic if Swallowed, Skin and Eye Irritant"

  • Generator Information: Principal Investigator's Name, Lab, and Contact Information.

Step 3: Waste Accumulation

• Action: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area must be under the control of laboratory personnel.[9]

• Causality: Storing waste at or near the point of generation ensures it is properly managed by trained personnel until it is collected for disposal, in compliance with EPA regulations.[13]

Step 4: Spill Management

• Minor Spill (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, cover the spill with a chemical absorbent pad or inert material (e.g., vermiculite, sand).

  • Once absorbed, carefully scoop the material into your designated solid hazardous waste container.

  • Decontaminate the area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Major Spill (outside a fume hood):

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health & Safety (EH&S) department and follow their emergency procedures.

  • Prevent entry into the affected area.

Step 5: Final Disposal

• Action: Once the waste container is full or reaches the institutional time limit (typically 6-12 months), contact your institution's EH&S department to arrange for pickup.[13]

• Causality: The final treatment and disposal of hazardous waste is a highly regulated process that can only be performed by a licensed waste management company.[1][8] Your EH&S department will manage the logistics, from transport to the 90-day storage facility and subsequent transfer to an approved vendor for incineration.[14] Never attempt to dispose of this waste through any other channel.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and operational flow for the proper disposal of waste containing 3-Ethyl-2-imine Meloxicam-d5.

Caption: Waste Disposal Workflow for 3-Ethyl-2-imine Meloxicam-d5.

References

• Meloxicam Safety Data Sheet. TCI EUROPE N.V.

• Disposal of Chemicals in the Laboratory. Environmental Marketing Services.

• Regulation of Laboratory Waste. American Chemical Society.

• Protecting deuterated drugs. Finnegan Henderson.

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.

• How to Safely Handle Dangerous Substances in the Workplace. OSHA.com.

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. EHS.com.

• OSHA Chemical Hazards And Communication. National Center for Biotechnology Information.

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency.

• Chemical Hazards and Toxic Substances - Overview. Occupational Safety and Health Administration.

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency.

• OSHA Hazard Communication Standard and OSHA Guidelines. Centers for Disease Control and Prevention.

• Utilizing the Imine Condensation in Organic Chemistry Teaching Laboratories. Journal of Chemical Education.

• Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. U.S. Food and Drug Administration.

• Working with Hazardous Chemicals. Organic Syntheses.

• Deuterated Drugs: Isotope Distribution and Impurity Profiles. Journal of Medicinal Chemistry.

• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry.

• Meloxicam Safety Data Sheet. Spectrum Chemical.

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug. ResearchGate.

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.

• Meloxicam-d3 Safety Data Sheet. Angene Chemical.

• Product Class 7: Imines. Science of Synthesis.

• Mecarbam Safety Data Sheet. Sigma-Aldrich.

• Disposal of deuterium (D₂). Synergy Recycling.

• Imine formation-Typical procedures. OperaChem.

• Guidance for Disposal of Drugs Used in Clinical Research. Washington University in St. Louis.

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• 5. Imine formation-Typical procedures - operachem [operachem.com]
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• 13. epa.gov [epa.gov]
• 14. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]

Personal protective equipment for handling 3-Ethyl-2-imine Meloxicam-d5

As a Senior Application Scientist overseeing analytical standard protocols, I frequently design safety frameworks for handling highly potent active pharmaceutical ingredients (APIs) and their deuterated isotopic standards. 3-Ethyl-2-imine Meloxicam-d5 (CAS: 1331635-89-2) is a specialized, stable-labeled internal standard utilized primarily in quantitative LC-MS/MS bioanalysis[1][2].

While its primary application is analytical, its toxicological profile mandates stringent handling procedures mirroring those of the parent NSAID, Meloxicam. The parent compound is classified as Toxic if swallowed (Hazard Statement H301) [3][4]. Because deuteration does not alter the fundamental pharmacological or toxicological hazards of the molecule, this standard must be treated with the highest level of occupational hygiene.

This guide provides a self-validating, step-by-step operational and disposal framework designed to protect researchers from acute exposure while maintaining the chemical integrity of the standard.

Hazard Causality and PPE Selection

To design an effective safety protocol, we must first understand the physicochemical risks. 3-Ethyl-2-imine Meloxicam-d5 is typically supplied as a fine, crystalline powder[4]. The primary vectors of exposure in a laboratory setting are:

• Inadvertent Ingestion / Mucosal Absorption: Aerosolization of micro-particulates during the transfer and weighing process is the highest risk factor[3].

• Dermal Transfer: API powders can adhere to moisture on the skin, leading to localized irritation or systemic absorption if touched to the face.

Every piece of Personal Protective Equipment (PPE) is chosen to sever these specific causality chains.

Quantitative PPE Specifications

PPE Category	Specification	Regulatory Standard	Scientific Justification
Hand Protection	Nitrile gloves (min 0.11 mm thickness)	EN 374 / ASTM D6978	Nitrile is required over latex because the organic solvents used to dissolve the standard (e.g., DMSO, Methanol) rapidly degrade natural rubber[5].
Eye Protection	Tight-fitting safety goggles	EN 166 / ANSI Z87.1	Protects the ocular mucosa from micro-dust aerosols generated by static cling during weighing[6].
Respiratory	FFP3 / N99 mask (if outside hood)	EN 149 / NIOSH	Mitigates the inhalation risk of toxic API dust. Note: A closed system or fume hood is the primary engineering control[5][6].
Body Protection	Anti-static lab coat	EN 1149	Prevents static charge buildup, which can cause the deuterated powder to repel off spatulas and become airborne.

Operational Workflow & Handling Protocol

The following protocol is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint of the current step is confirmed.

Figure 1: Logical workflow for the safe handling of 3-Ethyl-2-imine Meloxicam-d5.

Step-by-Step Methodology

Phase 1: Pre-Operational Setup

• Inspect PPE: Perform an inflation test on nitrile gloves to check for micro-tears. Don the anti-static lab coat, tight-fitting goggles, and gloves.

• Prepare the Engineering Control: Turn on the chemical fume hood or localized exhaust ventilation (LEV).

  • Validation Checkpoint: Verify the fume hood monitor reads a face velocity of at least 100 feet per minute (fpm) before bringing the chemical inside[4][5].

• Static Mitigation: Wipe down the analytical balance inside the hood with an anti-static wipe.

Phase 2: Weighing and Dissolution

• Vial Acclimation: Allow the sealed vial of 3-Ethyl-2-imine Meloxicam-d5 to reach room temperature inside the fume hood to prevent condensation, which degrades isotopic purity.

• Transfer: Using a grounded, anti-static micro-spatula, carefully transfer the required mass of the powder to a pre-weighed amber glass vial.

  • Causality Note: Amber glass is used because many NSAID derivatives exhibit mild photolytic degradation over time.

• Dissolution: Immediately cap the source vial. Add your chosen LC-MS grade solvent (e.g., Methanol or Acetonitrile) to the weighed powder to create your stock solution.

  • Validation Checkpoint: Visually confirm complete dissolution. Once in solution, the inhalation hazard of the dust is neutralized, shifting the risk profile strictly to liquid handling.

Phase 3: Decontamination and Doffing

• Surface Decontamination: Wipe down the balance, spatulas, and fume hood base with a solvent-damped wipe (e.g., 70% Isopropanol), followed by a soap-and-water wipe to capture any residual API[3].

• Doffing: Remove gloves using the "glove-in-glove" technique to ensure the contaminated outer surface never touches your bare skin[6]. Wash hands immediately with soap and water[4].

Disposal Plan

Because 3-Ethyl-2-imine Meloxicam-d5 is a toxic compound (H301), it cannot be disposed of in standard municipal waste or washed down the sink[3][5].

• Solid Waste (Contaminated PPE & Empty Vials): Place all contaminated gloves, wipes, and empty source vials into a heavily sealed, puncture-resistant hazardous waste bag. Label it clearly as "Toxic Solid Waste: Contains Meloxicam Derivatives."

• Liquid Waste (Expired Stock Solutions): Collect any unused or expired solvent mixtures containing the standard in a dedicated, chemically compatible liquid waste carboy (e.g., HDPE plastic). Label as "Flammable/Toxic Liquid Waste."

• Final Disposal: Transfer all collected waste to a chemical waste container for disposal by an authorized, government-approved waste management company[4][6].

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